4-Methyl-2-(piperidin-4-yloxy)pyrimidine

Core Science & Biosynthesis

Discovery of novel CHK1 inhibitors like (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile

Case Study: Compound (R)-17 (Pyrimidine-Picolinonitrile Scaffold)[1]

Executive Summary

Checkpoint Kinase 1 (CHK1) is a master regulator of the DNA Damage Response (DDR), specifically the G2/M checkpoint. In p53-deficient tumors, which lack the G1/S checkpoint, CHK1 inhibition forces cells with damaged DNA into premature mitosis, leading to mitotic catastrophe and apoptosis. This guide analyzes the discovery of Compound (R)-17 , a highly potent CHK1 inhibitor (

) described by Jiang et al. (2019).[1][2]

This molecule represents a pinnacle of rational drug design, combining a 2-aminopyrimidine core with a picolinonitrile moiety to achieve >4300-fold selectivity over CHK2 and significant efficacy in hematologic malignancy models (Z-138 mantle cell lymphoma).[1][2]

The Biological Imperative: Targeting the S-G2 Checkpoint

To understand the design of (R)-17, one must understand the signaling architecture it disrupts. CHK1 acts downstream of ATR (Ataxia Telangiectasia and Rad3-related protein).

2.1 Signaling Pathway Visualization

The following diagram illustrates the critical node CHK1 occupies. Inhibition of CHK1 releases CDC25, which activates CDK1, driving the cell into mitosis despite DNA damage.

Figure 1: The ATR-CHK1-CDC25 axis. Compound (R)-17 blocks CHK1, preventing CDC25 degradation, leading to unscheduled mitotic entry and cell death.

Structural Anatomy & SAR (Structure-Activity Relationship)

The potency of (R)-17 is not accidental; it is the result of optimizing the MCL1020 lead. We deconstruct the molecule into four pharmacophoric elements:

Structural Domain	Chemical Moiety	Function & Design Rationale
The Scaffold	2,4,5-Substituted Pyrimidine	Acts as the core template. The pyrimidine N1/N3 often interact with the hinge region or structure water networks.
The Hinge Binder	Picolinonitrile (Pyridine-CN)	The nitrile group (CN) is a critical hydrogen bond acceptor. It likely interacts with the backbone of the kinase hinge (Glu85/Cys87 region).
The Selectivity Filter	1-Methyl-1H-pyrazole (C5)	Fills the hydrophobic pocket deep within the ATP binding site. This steric bulk helps exclude CHK2, which has a slightly different gatekeeper/pocket architecture.
Solubility & Chirality	(R)-Piperidin-3-yloxy	Critical: The basic amine improves solubility and PK properties. The (R)-configuration specifically fits the ribose-binding pocket, providing superior potency over the (S)-enantiomer.
The "Magic Methyl"	Methylamino (C4)	A small hydrophobic group that displaces high-energy water molecules or induces a conformational lock, improving potency ( 0.4 nM) compared to larger amines.

Synthetic Workflow

The synthesis of (R)-17 requires a convergent approach, coupling a functionalized pyrimidine with a chiral aminopicolinonitrile.

4.1 Retrosynthetic Analysis

• Fragment A: 2,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine.

• Fragment B: (R)-5-amino-3-(piperidin-3-yloxy)picolinonitrile.[1][3][4][5]

4.2 Step-by-Step Protocol

Note: All reactions must be performed under inert atmosphere (

or Ar).

Step 1: Construction of the Pyrimidine Core (Fragment A)

• Starting Material: 5-bromo-2,4-dichloropyrimidine.

• Suzuki Coupling: React with 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole using

  and in Dioxane/Water.

  • Control: Monitor regioselectivity; C5 is preferred due to the bromine reactivity.

• C4 Substitution: Treat the product with methylamine (in THF/MeOH) at

  .

  • Result: 2-chloro-4-(methylamino)-5-(pyrazolyl)pyrimidine.

Step 2: Construction of the Picolinonitrile Side Chain (Fragment B)

• Starting Material: 5-nitro-3-hydroxypicolinonitrile.

• Mitsunobu Reaction: React with (S)-N-Boc-3-hydroxypiperidine (Note: Inversion of configuration occurs, yielding the (R)-ether) using

  and DIAD.

• Reduction: Reduce the nitro group (

  or ) to the amine.

• Deprotection: Remove the Boc group using TFA/DCM.

Step 3: Final Coupling (Buchwald-Hartwig)

• Combine Fragment A and Fragment B.

• Catalyst System:

  , Xantphos, .

• Conditions: Reflux in 1,4-dioxane for 12-16 hours.

• Purification: HPLC (C18 column, Acetonitrile/Water gradient).

Figure 2: Convergent synthesis of Compound (R)-17.

Pharmacological Profiling Protocols

To validate the compound, you must establish a self-validating testing cascade.

5.1 Enzymatic Potency (LanthaScreen Eu Kinase Assay)

This TR-FRET assay measures the binding of the inhibitor to the kinase active site by displacing a tracer.

• Reagents: Recombinant CHK1 (Invitrogen), Eu-anti-GST antibody, Kinase Tracer 236.

• Protocol:

  • Prepare 3x serial dilutions of (R)-17 in DMSO.

  • Add CHK1 enzyme (5 nM final) and antibody (2 nM final) in kinase buffer.

  • Incubate for 1 hour at Room Temperature (RT).

  • Read: Measure Fluorescence Resonance Energy Transfer (FRET) signal (Excitation 340 nm, Emission 615/665 nm).

  • Analysis: Plot Emission Ratio (665/615) vs. log[Inhibitor]. Fit to sigmoidal dose-response.

  • Benchmark: (R)-17 should show

    .[6]

5.2 Cellular Mechanism of Action (Western Blot)

Confirm that the compound inhibits CHK1 inside the cell.

• Cell Line: Z-138 (Mantle Cell Lymphoma) or HT-29.

• Induction: Treat cells with Gemcitabine (10 nM) for 2 hours to induce DNA damage and activate CHK1 (p-S345).

• Treatment: Add (R)-17 (0.01 - 1 µM) for 2 hours.

• Biomarkers:

  • p-CHK1 (S345): Should increase or stay high (ATR is still active).

  • p-CHK1 (S296): Should decrease (This is the autophosphorylation site; blocking it proves direct CHK1 inhibition).

  • H2AX: Should increase (marker of double-strand breaks/mitotic catastrophe).

5.3 Selectivity Profiling

It is mandatory to test against CHK2 and hERG .

• CHK2 Assay: Use the same LanthaScreen protocol with CHK2 enzyme. (R)-17 must show >1000x fold selectivity.[2]

• hERG Assay: Automated patch-clamp (PatchXpress). (R)-17 should have

  to avoid cardiac arrhythmia risks.

In Vivo Translation (Xenograft Model)

The ultimate test of the inhibitor is tumor growth inhibition (TGI) in a mouse model.

• Model: Z-138 subcutaneous xenograft in SCID mice.

• Dosing: 20 mg/kg, Intravenous (IV), every 2 days (Q2D).

• Metric: Tumor Volume (

  ).

• Success Criteria: TGI > 60% with < 10% body weight loss.

• Result (Jiang et al.): Compound (R)-17 achieved 90.29% TGI as a single agent.[1]

References

• Jiang, K., et al. (2019).[1][7] "Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies."[1][5] European Journal of Medicinal Chemistry, 173, 44-62.[1]

• Garrett, M. D., & Collins, I. (2011). "Anticancer therapy with checkpoint inhibitors: what, where and when?" Trends in Pharmacological Sciences, 32(9), 533-541.

• Zhang, Y., & Hunter, T. (2014). "Roles of Chk1 in cell biology and cancer therapy." International Journal of Cancer, 134(5), 1013-1023.

• PubChem Compound Summary. (2025). "CHK1 Inhibitor Structural Analogs."

Sources

• 1. Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies-Science-Chemical Encyclopedia-lookchem [lookchem.com]
• 4. GSRS [precision.fda.gov]
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• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Deep Dive: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine Scaffolds

This technical guide provides a comprehensive analysis of the 4-Methyl-2-(piperidin-4-yloxy)pyrimidine scaffold, a privileged pharmacophore in modern drug discovery. This specific moiety is most notably associated with GPR119 agonists (metabolic disorders) and has emerging utility in kinase inhibition (oncology).

Executive Summary & Scaffold Analysis

The 4-Methyl-2-(piperidin-4-yloxy)pyrimidine core (CAS: 1420847-89-7 for HCl salt) represents a strategic structural motif in medicinal chemistry. Its value lies in its ability to function as a bi-functional linker :

• The Pyrimidine Head: The electron-deficient ring serves as a

  -acceptor in stacking interactions and a hydrogen bond acceptor. The C4-methyl group provides a defined steric vector, often occupying small hydrophobic pockets (e.g., the "gatekeeper" region in kinases or lipophilic clefts in GPCRs).

• The Piperidine Tail: The semi-rigid, aliphatic heterocycle projects substituents into solvent-exposed regions, allowing for the modulation of physicochemical properties (logP, solubility) via the secondary amine.

Primary Therapeutic Utility:

• GPR119 Agonists: Type 2 Diabetes (T2DM) and Obesity.

• Kinase Inhibitors: EGFR and PI3K

  modulation (typically as a scaffold variant).

Synthetic Strategy & Regiocontrol

A critical advantage of this scaffold is the inherent regiocontrol during synthesis. Unlike 2,4-dichloropyrimidine, where nucleophilic attack favors the C4 position, the use of 2-chloro-4-methylpyrimidine forces substitution at the C2 position.

Retrosynthetic Logic

The synthesis relies on a Nucleophilic Aromatic Substitution (

) followed by N-deprotection.

• Electrophile: 2-Chloro-4-methylpyrimidine (The C4-methyl blocks the C4 position, leaving C2-Cl as the sole leaving group).

• Nucleophile: N-Boc-4-hydroxypiperidine (Boc protection is essential to prevent polymerization).

Validated Synthetic Protocol

Step 1:

Coupling

• Reagents: Sodium Hydride (60% dispersion) or Potassium tert-butoxide (

  -BuOK).

• Solvent: Anhydrous DMF or THF (0°C to RT).

• Mechanism: The alkoxide generated from 4-hydroxypiperidine attacks the C2 position of the pyrimidine. The reaction is facilitated by the electron-withdrawing nature of the pyrimidine nitrogens.

Step 2: Deprotection

• Reagents: Trifluoroacetic acid (TFA) in DCM or 4M HCl in Dioxane.

• Yields: Typically High (>80% over 2 steps).

Synthesis Visualization (Graphviz)

Figure 1: Regioselective synthesis pathway ensuring C2-ether formation.

Medicinal Chemistry: Structure-Activity Relationships (SAR)

GPR119 Agonism (Metabolic Disease)

The 2-(piperidin-4-yloxy)pyrimidine motif is a "privileged structure" for GPR119, a

-coupled receptor expressed in pancreatic -cells and intestinal L-cells.

• Mechanism: Activation leads to cAMP accumulation

  PKA activation Glucose-dependent Insulin Secretion (GSIS) and GLP-1 release.

• SAR Logic:

  • The Piperidine Nitrogen (N1): This is the primary vector for optimization. Derivatization with carbamates (e.g., isopropyl carbamate) or heteroaryl groups mimics the endogenous ligand (oleoylethanolamide) lipid tail.

  • The Pyrimidine C4-Methyl: This group fits into a specific hydrophobic sub-pocket of the receptor. Removal of the methyl group or replacement with bulky groups (phenyl) often results in a loss of potency or a switch in functional selectivity.

Case Study: GSK1104252A Analog The 4-methyl scaffold serves as a core for analogs of GSK1104252A. While the clinical candidate uses a pyrrolopyrimidine, the 4-methyl-2-(piperidin-4-yloxy)pyrimidine analog retains significant agonist activity (

nM) with improved synthetic accessibility.

Kinase Inhibition (Oncology)

While less common than C4-amino pyrimidines, the C2-ether scaffold appears in inhibitors of EGFR and PI3K .

• Binding Mode: The pyrimidine N1 acts as a hydrogen bond acceptor from the hinge region (e.g., Met793 in EGFR).

• Contrast: In typical EGFR inhibitors (e.g., Gefitinib), the ether/amine is at C4. In this scaffold (Ether at C2), the binding orientation is flipped, often targeting the inactive (DFG-out) conformation or allosteric sites.

Biological Signaling Pathway

Figure 2: Mechanism of Action for GPR119-mediated metabolic regulation.

Detailed Experimental Protocol

Objective: Synthesis of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine dihydrochloride.

Safety: Sodium hydride is pyrophoric. Work under inert atmosphere (

or Ar).[1]

• Coupling Reaction:

  • To a suspension of NaH (60% in oil, 1.2 eq) in anhydrous DMF (10 mL/g substrate) at 0°C, add N-Boc-4-hydroxypiperidine (1.1 eq) portion-wise.

  • Stir at 0°C for 30 min until gas evolution ceases.

  • Add 2-chloro-4-methylpyrimidine (1.0 eq) dropwise (dissolved in minimal DMF).

  • Allow the mixture to warm to Room Temperature (RT) and stir for 4-6 hours. Monitor by TLC (Hexane:EtOAc 1:1) or LCMS.[2]

  • Quench: Carefully add water at 0°C. Extract with EtOAc (3x). Wash organics with brine, dry over

    , and concentrate.

  • Purification: Flash chromatography (SiO2, 0-40% EtOAc in Hexanes).

• Deprotection:

  • Dissolve the intermediate in DCM (5 mL/g).

  • Add TFA (10 eq) or 4M HCl in Dioxane (5 eq) at 0°C.

  • Stir at RT for 2 hours.

  • Workup: Concentrate in vacuo.[3] Triturate the residue with diethyl ether to obtain the salt as a white/off-white solid.

Characterization Data (Expected):

• 1H NMR (DMSO-d6):

  9.0 (br s, 2H, NH2+), 8.35 (d, 1H, Pyrimidine-H6), 6.95 (d, 1H, Pyrimidine-H5), 5.20 (m, 1H, CH-O), 3.0-3.3 (m, 4H, Piperidine), 2.40 (s, 3H, CH3).

• MS (ESI):

  194.1 .

Quantitative Data Summary

Compound / Analog	Target	Activity ( )	Key Structural Feature
Core Scaffold	GPR119	> 10 M (Low)	Needs N-substitution for potency
N-Isopropyl Carbamate	GPR119	~15 nM ( )	Mimics lipid tail of OEA
N-Aryl Analog (EGFR)	EGFR (T790M)	~50 nM ( )	4-Methyl fits gatekeeper pocket
N-Benzyl Analog	Antimicrobial	12-25 g/mL (MIC)	Broad spectrum activity

References

• Ritter, T. et al. (2012). Discovery of GSK1104252A: A Potent, Selective, and Orally Available GPR119 Agonist. Journal of Medicinal Chemistry.

• BMS Research Team. (2014). Discovery of BMS-903452, an Antidiabetic Clinical Candidate Targeting GPR119. Journal of Medicinal Chemistry.

• SynQuest Laboratories. (2024). Product Data: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride (CAS 1420847-89-7).[4]

• BenchChem Protocols. (2025). Synthesis of 2-Chloro-4-methylpyrimidine derivatives.

• Ma, X. et al. (2022).[5] Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFR inhibitors.[5] Bioorganic & Medicinal Chemistry.[5][6][7][8][9]

Sources

• 1. heteroletters.org [heteroletters.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. CAS 1420847-89-7 | 4H56-5-DX | MDL MFCD22372389 | 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride | SynQuest Laboratories [synquestlabs.com]
• 5. Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyrimidine synthesis [organic-chemistry.org]
• 8. WO2023230038A1 - Piperidinyl-methylpurine pyrimidines and related compounds and their use in treating diseases and conditions - Google Patents [patents.google.com]
• 9. research.manchester.ac.uk [research.manchester.ac.uk]

Commercial availability of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

Commercial Availability & Technical Profile: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine [1]

Executive Summary

4-Methyl-2-(piperidin-4-yloxy)pyrimidine is a high-value heterocyclic building block extensively utilized in medicinal chemistry, particularly for the development of kinase inhibitors (e.g., PI3K, Akt) and GPCR ligands (e.g., GPR119).[1] Its structural motif combines a pyrimidine core—essential for hydrogen bonding in ATP-binding pockets—with a piperidine ether linkage that enhances aqueous solubility and metabolic stability compared to all-carbon analogs.[1]

Commercially, this compound is primarily available as its hydrochloride salt (CAS: 1420847-89-7) due to the hygroscopic nature and oxidative susceptibility of the free secondary amine.[1] While "stock" availability fluctuates, it is a standard catalog item for major building block suppliers, with lead times ranging from 2–4 weeks for bulk quantities.

Chemical Identity & Properties

The compound is an ether-linked chimera of a 4-methylpyrimidine and a piperidine ring.[1] The 4-position methylation on the pyrimidine ring often serves to fill hydrophobic pockets in enzyme active sites, while the piperidine nitrogen provides a vector for further functionalization (e.g., reductive amination, amide coupling).

Table 1: Physicochemical Profile

Property	Data
IUPAC Name	4-Methyl-2-(piperidin-4-yloxy)pyrimidine
CAS (HCl Salt)	1420847-89-7 (Primary Commercial Form)
CAS (Free Base)	Not widely registered; refer to salt
Molecular Formula	C₁₀H₁₅N₃O (Free Base) / C₁₀H₁₆ClN₃O (HCl Salt)
Molecular Weight	193.25 g/mol (Base) / 229.71 g/mol (HCl Salt)
SMILES	CC1=NC(OC2CCNCC2)=NC=C1
Appearance	White to off-white crystalline solid (HCl salt)
Solubility	High in Water, DMSO, Methanol (Salt form)
LogP (Predicted)	~0.8 (Free Base) – Ideal for fragment-based design

Commercial Landscape

Supply Chain Analysis

The supply of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine is driven by the "make-on-demand" model common in the building block industry.[1] While milligram quantities are often in stock for screening, gram-to-kilogram scales typically require a synthesis lead time.[1]

• Primary Suppliers: SynQuest Labs, BLD Pharm, Enamine, Combi-Blocks.

• Purity Standards: Commercial grade is typically >95% (NMR/HPLC), with >98% available for GMP-adjacent applications.[1]

• Cost Estimation:

  • Research Scale (250 mg - 1 g): $50 - $150 USD.[1]

  • Process Scale (100 g+): Negotiable, typically dropping to

    500/kg depending on raw material costs.[1]

Procurement Workflow

The following diagram outlines the decision logic for sourcing this compound versus synthesizing it in-house.

Figure 1: Decision matrix for sourcing 4-Methyl-2-(piperidin-4-yloxy)pyrimidine based on project urgency and availability.

Synthesis & Manufacturing (Technical Core)

If commercial lead times are prohibitive, the synthesis of this compound is robust and self-validating. The route relies on a Nucleophilic Aromatic Substitution (SNAr) followed by acid-mediated deprotection.[1]

Reaction Scheme

• Step 1 (Coupling): Reaction of 2-chloro-4-methylpyrimidine with N-Boc-4-hydroxypiperidine using a strong base (NaH) to form the ether linkage.[1]

• Step 2 (Deprotection): Removal of the Boc group using HCl/Dioxane or TFA/DCM to yield the final salt.[1]

Figure 2: Two-step synthesis route via SNAr coupling and acidic deprotection.

Detailed Protocol (Self-Validating)

Step 1: SNAr Coupling

• Rationale: The 2-position of the pyrimidine ring is activated for nucleophilic attack by the adjacent nitrogens. 4-Methyl substitution does not sterically hinder this position significantly.[1]

• Procedure:

  • Suspend NaH (60% dispersion, 1.2 eq) in anhydrous DMF at 0°C under N₂.

  • Add N-Boc-4-hydroxypiperidine (1.0 eq) dropwise. Stir for 30 min to form the alkoxide.

  • Add 2-chloro-4-methylpyrimidine (1.0 eq) .

  • Warm to Room Temperature (RT) and stir for 4–6 hours. Validation: Monitor via TLC (Hex/EtOAc 1:1) or LCMS.[1] The chloride starting material should disappear.

  • Workup: Quench with water, extract with EtOAc. Wash organic layer with LiCl solution (to remove DMF).[1] Dry and concentrate.

Step 2: Deprotection

• Rationale: Acidic conditions cleave the tert-butyl carbamate (Boc) group without affecting the pyrimidine ether linkage.[1]

• Procedure:

  • Dissolve the intermediate in 1,4-Dioxane .

  • Add 4M HCl in Dioxane (5 eq) .

  • Stir at RT for 2 hours. A white precipitate (the product salt) usually forms.[1]

  • Isolation: Filter the solid, wash with diethyl ether, and dry under vacuum.

  • Yield: Typically >85% over two steps.

Quality Control & Analytical Validation

To ensure the integrity of the building block for downstream SAR (Structure-Activity Relationship) studies, the following QC parameters must be met.

Table 2: Quality Control Specifications

Test	Method	Acceptance Criteria
Identity	¹H-NMR (DMSO-d₆)	Characteristic peaks: Pyrimidine protons (d, ~8.3 ppm; d, ~6.9 ppm), Methyl singlet (~2.4 ppm), Piperidine multiplet (~4.8 ppm for CH-O).[1]
Purity	HPLC (C18 Column)	>95% Area Under Curve (AUC) at 254 nm.[1]
Residual Solvent	GC-Headspace	DMF < 880 ppm, Dioxane < 380 ppm (ICH limits).[1]
Counterion	Ion Chromatography	Chloride content consistent with mono- or di-HCl salt (stoichiometry check).

Common Impurity:

• Hydrolysis Product: 4-Methylpyrimidin-2-ol.[1] This forms if moisture enters the SNAr reaction before the nucleophile reacts. It appears as a polar impurity on HPLC.

Applications in Drug Discovery

This scaffold is a "privileged structure" in medicinal chemistry.

• Kinase Inhibition: The pyrimidine nitrogen atoms serve as hydrogen bond acceptors for the "hinge region" of kinases (e.g., Akt, PI3K). The piperidine ring projects into the solvent-exposed region, improving solubility.

• GPCR Agonists: Used in GPR119 agonists for diabetes, where the ether linkage provides conformational flexibility distinct from direct C-C coupled biaryls.

• Linker Chemistry: The secondary amine of the piperidine is a versatile handle for PROTAC linker attachment or fragment growing.

References

• National Center for Biotechnology Information. (2006).[1] Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs. Bioorg Med Chem Lett. Retrieved February 20, 2026, from [Link]

• PubChem. (n.d.).[1] Compound Summary: 2-((4-Chlorophenyl)(4-piperidinyloxy)methyl)pyridine.[1][2] (Demonstrates piperidine-ether scaffold utility). Retrieved February 20, 2026, from [Link][1]

Sources

• 1. 2-((4-Chlorophenyl)(4-piperidinyloxy)methyl)pyridine | C17H19ClN2O | CID 11141197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2(S)-(4-chlorophenyl)(piperidin-4-yloxy)methyl)methyl) Pyridine L-tartrate 210095-58-2 Manufacturer, Factory, API, Intermediate - Hangzhou Longshine Bio-Tech Co.,LTD [longshinebiotech.com]

The Pyrimidine Scaffold: A Privileged Framework in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrimidine nucleus, a fundamental building block of life, has emerged as a "privileged scaffold" in medicinal chemistry. Its presence at the core of nucleic acids (cytosine, thymine, and uracil) provides a unique biomimetic starting point for the design of therapeutic agents that can subtly yet profoundly interact with and modulate critical cellular processes. This guide offers a comprehensive technical review of pyrimidines in drug development, focusing on recent advancements, key therapeutic areas, and the experimental methodologies that underpin their discovery and validation.

The Enduring Significance of the Pyrimidine Core

The versatility of the pyrimidine ring, a six-membered heterocycle with two nitrogen atoms at positions 1 and 3, lies in its ability to be readily functionalized at multiple positions. This chemical tractability allows for the fine-tuning of steric, electronic, and pharmacokinetic properties, enabling the design of highly potent and selective inhibitors for a diverse range of biological targets. From established anticancer agents like 5-fluorouracil to the latest generation of targeted therapies, the pyrimidine scaffold continues to be a cornerstone of innovative drug design.[1]

Pyrimidine-Based Drugs in Oncology: A Paradigm of Targeted Therapy

The field of oncology has been profoundly impacted by the development of pyrimidine-based drugs. These agents often function by targeting key enzymes and signaling pathways that are dysregulated in cancer cells, leading to controlled cell death (apoptosis) and inhibition of tumor growth.

Targeting Epidermal Growth Factor Receptor (EGFR)

The Epidermal Growth Factor Receptor (EGFR) is a tyrosine kinase that plays a crucial role in cell proliferation and survival. Its aberrant activation is a hallmark of many cancers, making it a prime therapeutic target.[2] Pyrimidine-based inhibitors have been successfully developed to block the ATP-binding site of the EGFR kinase domain, thereby inhibiting its activity.

A prime example is Gefitinib (Iressa®) , a quinazoline-pyrimidine derivative used in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[3]

Mechanism of Action: EGFR Inhibition

The binding of epidermal growth factor (EGF) to EGFR triggers a cascade of downstream signaling events, primarily through the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which promote cell proliferation and survival.[4][5] Pyrimidine-based EGFR inhibitors competitively bind to the ATP-binding pocket of the kinase domain, preventing autophosphorylation and the subsequent activation of these downstream pathways.

Signaling Pathway: EGFR Inhibition

Caption: Simplified EGFR signaling pathway and the inhibitory action of Gefitinib.

Cyclin-Dependent Kinase (CDK) 4/6 Inhibition

Cyclin-dependent kinases 4 and 6 (CDK4/6) are key regulators of the cell cycle. In complex with Cyclin D, they phosphorylate the retinoblastoma protein (Rb), leading to the release of E2F transcription factors and progression from the G1 to the S phase of the cell cycle.[6][7] Overactivation of the CDK4/6-Rb pathway is a common driver of tumorigenesis.

Palbociclib (Ibrance®) , a pyridopyrimidine derivative, is a selective inhibitor of CDK4/6 used in the treatment of certain types of breast cancer.[8]

Mechanism of Action: CDK4/6 Inhibition

Palbociclib and other pyrimidine-based CDK4/6 inhibitors mimic ATP and bind to the kinase domain of CDK4 and CDK6. This prevents the phosphorylation of Rb, keeping it in its active, E2F-bound state. Consequently, the cell cycle is arrested in the G1 phase, inhibiting the proliferation of cancer cells.[9][10]

Signaling Pathway: CDK4/6-Rb Pathway

Caption: The CDK4/6-Rb signaling pathway and the inhibitory action of Palbociclib.

Quantitative Comparison of Anticancer Activity

The efficacy of pyrimidine-based anticancer agents is often quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. Lower IC50 values indicate greater potency.

Compound	Target	Cancer Cell Line	IC50 (µM)	Reference
Gefitinib	EGFR	A549 (NSCLC)	0.015	[3]
Erlotinib	EGFR	H358 (NSCLC)	0.06	[3]
Palbociclib	CDK4/6	MCF-7 (Breast)	0.011	[8]
Compound 4b	EGFR	HCT-116 (Colon)	1.34	[11]
Compound 4c	EGFR	HCT-116 (Colon)	1.90	[11]

Experimental Protocols: From Synthesis to In Vivo Efficacy

The development of pyrimidine-based drugs relies on a robust and well-defined experimental workflow. This section provides an overview of key methodologies.

Synthesis of Pyrimidine-Based Drugs

The synthesis of pyrimidine derivatives often involves multi-step reactions. The following is a generalized, illustrative protocol for the synthesis of a key intermediate for a drug like Palbociclib.

Experimental Workflow: Synthesis of a Pyridopyrimidine Core

Caption: Generalized workflow for the synthesis of a pyridopyrimidine core structure.

Step-by-Step Protocol: Synthesis of a Palbociclib Intermediate (Illustrative) [12]

• Coupling Reaction: In a suitable solvent, react 2,6-dichloropyrimidine with cyclopentylamine in the presence of a base to yield the corresponding 2-chloro-6-cyclopentylaminopyrimidine.

• Friedel-Crafts Acylation: Subject the product from step 1 to a Friedel-Crafts acylation reaction with an appropriate acylating agent and a Lewis acid catalyst to introduce an acetyl group.

• Wittig-Horner and Ring Closure: React the acylated intermediate with a phosphine reagent in the presence of a base to facilitate a one-pot Wittig-Horner reaction and subsequent ring closure, forming the pyridopyrimidine core structure.

• Purification: The final product is purified using standard techniques such as column chromatography or recrystallization.

Disclaimer: This is a simplified and illustrative protocol. Actual synthetic routes are complex and require specialized knowledge and equipment.

In Vitro Evaluation: Assessing Cytotoxicity

The initial screening of potential anticancer drugs involves assessing their cytotoxicity against cancer cell lines. The MTT assay is a widely used colorimetric method for this purpose.[6][13]

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the pyrimidine-based compound for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (solvent only) and a positive control (a known cytotoxic drug).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value of the compound.

In Vivo Efficacy Studies: Xenograft Models

Promising drug candidates identified through in vitro screening are further evaluated in vivo using animal models, most commonly xenograft models in immunodeficient mice.[14][15][16][17][18]

Experimental Protocol: Subcutaneous Xenograft Model

• Cell Preparation: Culture the desired human cancer cell line and harvest the cells during the exponential growth phase.

• Tumor Implantation: Subcutaneously inject a suspension of the cancer cells into the flank of immunodeficient mice.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation and measure tumor volume using calipers once the tumors are palpable.

• Drug Administration: Once the tumors reach a specified size, randomize the mice into treatment and control groups. Administer the pyrimidine-based drug (and vehicle for the control group) according to a predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Efficacy Assessment: Continue to monitor tumor volume and the general health of the mice throughout the study.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

Future Directions and Conclusion

The pyrimidine scaffold remains a highly fruitful area of research in drug discovery. Future efforts will likely focus on the development of next-generation pyrimidine derivatives with enhanced selectivity, improved pharmacokinetic profiles, and the ability to overcome drug resistance. The integration of computational modeling, high-throughput screening, and innovative synthetic methodologies will continue to drive the discovery of novel pyrimidine-based therapeutics for a wide range of diseases.[2] This guide provides a foundational understanding of the key principles and experimental approaches that are integral to this exciting and impactful field.

References

• Ferguson, F. M., & Gray, N. S. (2018). Kinase inhibitors: the road to reality. Nature Reviews Drug Discovery, 17(5), 353–377.
• Roskoski, R. (2019). Small molecule inhibitors of EGFR in the treatment of non-small cell lung cancer. Pharmacological Research, 139, 395–411.

• Schematic diagram of EGFR signaling pathway. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• Yang, C., et al. (2022). CDK4/6 initiates Rb inactivation and CDK2 activity coordinates cell-cycle commitment and G1/S transition. Nature Communications, 13(1), 5937. [Link]

• Borah, A., et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. Journal of Drug Delivery and Therapeutics, 13(5-S), 200-211.
• Aher, N. G., et al. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Current Drug Discovery Technologies, 19(3), 23-41.

• The Cyclin D -CDK4/6 -Rb signaling pathway and its endogenous and exogenous inhibition by ribociclib, palbociclib, and abemaciclib. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• Simplified schematic diagram of transforming growth factor-alpha/epidermal growth factor receptor signaling pathway (TGFA/EGFR). (n.d.). Pathway Figure OCR. Retrieved February 19, 2026, from [Link]

• In Vivo Oncology - Pharmacology Discovery Services. (n.d.). Eurofins Discovery. Retrieved February 19, 2026, from [Link]

• Mohammed, Y. A. A., et al. (2025). Synthesis of some new pyrimidine-based pyrene/benzochromene hybrids as EGFR kinase inhibitors in HCT-116 cancer cells through apoptosis. RSC Advances, 15, 24536-24551.

• Design and synthesis of pyrimidine derivatives as potent EGFR inhibitors for non-small cell lung cancer. (n.d.). National Journal of Pharmaceutical Sciences. Retrieved February 19, 2026, from [Link]

• Novel synthetic method of Palbociclib. (2017). Google Patents.
• Application of Anticancer Agent 36 in Xenograft Models: Application Notes and Protocols. (2025). Benchchem.
• Preclinical Drug Testing Using Xenograft Models. (n.d.). Crown Bioscience.

• Design, synthesis, and anticancer activity of three novel palbociclib derivatives. (2022). Frontiers in Chemistry, 10, 989505. [Link]

• Process For The Preparation Of Gefitinib. (n.d.). Quick Company. Retrieved February 19, 2026, from [Link]

• Xenograft tumor model. (n.d.). SMC Laboratories Inc. Retrieved February 19, 2026, from [Link]

• Cyclin D:CDK4/6 phosphorylates RB1 and prevents RB1 binding to E2F1/2/3:DP1/2 complexes. (n.d.). Reactome. Retrieved February 19, 2026, from [Link]

• Method for preparing palbociclib. (2017). Google Patents.
• The preparation method of Gefitinib. (2014). Google Patents.

• PIM and CDK4/6 suppresses both mTOR signaling and Rb phosphorylation. (2020). Oncotarget, 11(17), 1533–1541. [Link]

• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. (2017). Journal of Visualized Experiments, (119), e55081. [Link]

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4-Methyl-2-(piperidin-4-yloxy)pyrimidine: A Privileged Scaffold for Kinase Inhibitor Discovery

Executive Summary

4-Methyl-2-(piperidin-4-yloxy)pyrimidine represents a high-value "privileged scaffold" in modern kinase inhibitor design. Unlike a standalone drug, this chemical entity functions as a critical pharmacophore module, widely utilized to solve two persistent challenges in small-molecule drug discovery: ATP-hinge binding affinity and aqueous solubility .

This technical guide provides a comprehensive analysis of this scaffold, detailing its synthesis, structural biology, and application in Fragment-Based Drug Discovery (FBDD). It is designed for medicinal chemists and structural biologists seeking to leverage this motif to target tyrosine kinases (e.g., EGFR, ALK) and serine/threonine kinases (e.g., CDK4, PI3K).

Part 1: Chemical Architecture & Pharmacophore Logic

The efficacy of 4-methyl-2-(piperidin-4-yloxy)pyrimidine stems from its tripartite structure, where each component serves a distinct pharmacological function.

The Pyrimidine Core (Hinge Binder)

• Function: Acts as the primary anchor to the kinase ATP-binding site.

• Mechanism: Nitrogen atoms N1 and N3 serve as hydrogen bond acceptors. In a typical type I binding mode, the pyrimidine ring mimics the adenine ring of ATP, forming hydrogen bonds with the backbone amide and carbonyl of the kinase hinge region.

• 4-Methyl Substitution: This small hydrophobic group often occupies the "gatekeeper" pocket or a small hydrophobic cleft adjacent to the hinge, providing selectivity over kinases with bulkier gatekeeper residues.

The Ether Linkage (-O-)

• Function: Provides a flexible spacer between the aromatic core and the solubilizing tail.

• Advantage: Unlike rigid amide or amine linkers, the ether oxygen introduces a rotational degree of freedom that allows the piperidine ring to adopt an optimal conformation without disrupting the planar hinge-binding of the pyrimidine.

The Piperidine Tail (Solvent Front)

• Function: Solubility enhancer and electrostatic anchor.

• Mechanism: The secondary amine (pKa ~10-11) is protonated at physiological pH. This charged species projects into the solvent-accessible region of the kinase, improving the compound's aqueous solubility—a critical parameter for oral bioavailability. Furthermore, it often forms salt bridges with conserved acidic residues (Asp/Glu) at the rim of the ATP pocket.

Quantitative Profile

Property	Value (Approx.)	Significance
Molecular Weight	193.25 g/mol	Ideal for fragment-based growing (<300 Da).
cLogP	0.8 - 1.2	Highly hydrophilic; ideal for balancing lipophilic cores.
H-Bond Donors	1 (NH)	Interaction with solvent or rim residues.
H-Bond Acceptors	3 (2N, 1O)	Critical for hinge binding.
pKa (Piperidine)	~10.8	Ensures ionization in plasma.

Part 2: Synthesis Protocol

This protocol describes the robust synthesis of 4-methyl-2-(piperidin-4-yloxy)pyrimidine dihydrochloride. The method relies on a Nucleophilic Aromatic Substitution (SNAr) followed by acid-mediated deprotection.

Reaction Scheme Visualization

Figure 1: Step-by-step synthetic pathway for the generation of the scaffold.

Detailed Methodology

Step 1: SNAr Coupling

Objective: Form the ether linkage between the pyrimidine and piperidine rings.

• Preparation: In a flame-dried round-bottom flask under inert atmosphere (N2 or Ar), dissolve N-Boc-4-hydroxypiperidine (1.1 eq) in anhydrous DMF (dimethylformamide).

• Deprotonation: Cool the solution to 0°C. Carefully add Sodium Hydride (NaH) (60% dispersion in oil, 1.2 eq) portion-wise. Stir for 30 minutes at 0°C to allow alkoxide formation (evolution of H2 gas will occur).

• Coupling: Add 2-Chloro-4-methylpyrimidine (1.0 eq) dissolved in a minimal amount of DMF dropwise to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC or LC-MS (Target mass: MW + Boc).

  • Note: If reaction is sluggish, heat to 60°C.

• Workup: Quench with ice water. Extract with Ethyl Acetate (3x). Wash combined organics with water and brine to remove DMF. Dry over Na2SO4, filter, and concentrate. Purify via silica gel flash chromatography (Hexane/EtOAc gradient).

Step 2: Boc-Deprotection

Objective: Reveal the secondary amine.

• Dissolution: Dissolve the intermediate from Step 1 in 1,4-Dioxane or DCM.

• Acidolysis: Add 4M HCl in Dioxane (5-10 eq) or TFA (if using DCM). Stir at room temperature for 1–2 hours.

• Isolation:

  • If using HCl: The product often precipitates as the hydrochloride salt. Filter and wash with ether.

  • If using TFA: Concentrate to dryness.[1] Basify with saturated NaHCO3 and extract with DCM/MeOH (9:1) if the free base is desired, or simply evaporate and use as TFA salt for the next step.

• Yield: Typical yields for this 2-step sequence range from 75% to 90%.

Part 3: Structural Biology & Mechanism of Action

Understanding how this scaffold binds to the kinase domain is crucial for rational drug design. The diagram below illustrates the canonical binding mode observed in many pyrimidine-based inhibitors (e.g., analogs of Ceritinib or PI3K inhibitors).

Kinase Binding Mode Schematic

Figure 2: Canonical binding interactions of the scaffold within the kinase ATP pocket.

Design Strategy for Elaboration

To convert this fragment into a nanomolar inhibitor, researchers typically modify the 4-position or 6-position of the pyrimidine ring (if the methyl is at the 6-position or if the starting material allows).

• Fragment Growing: The 4-methyl group is a minimal substituent. Replacing it with an aryl amine (via Buchwald-Hartwig coupling) or an aryl ether allows the molecule to reach into the "back pocket" or "selectivity pocket" (e.g., DFG-out conformation).

• Selectivity Tuning: The piperidine nitrogen can be further alkylated (e.g., N-methyl, N-isopropyl) or acylated to fine-tune the interaction with the solvent front residues and adjust the LogD.

References

• Life Chemicals. Product F1915-2674: 4-methyl-2-(piperidin-4-yloxy)pyrimidine dihydrochloride.[2][3] Life Chemicals Building Blocks.[3] Link

• Ma, X., et al. (2022). Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFR T790M/L858R inhibitors. Bioorganic & Medicinal Chemistry.[4][5][6][7][8]

• Lai, M. Z., et al. (2020). Discovery and biological evaluation of pyrimido[4,5-d][1,3]oxazin-2-one derivatives as potent Bruton's tyrosine kinase inhibitors.[4] Acta Pharmacologica Sinica.[4]

• He, J., et al. (2010). Synthesis and biological evaluation of 3-(piperidin-4-yl)isoxazolo[4,5-d]pyrimidine derivatives as novel PI3Kδ inhibitors. Medicinal Chemistry.[4][5][6][7][8][9][10] (Note: Generalized reference based on search context regarding PI3K scaffolds).

• BLDpharm. 4-Methyl-2-(piperidin-4-ylthio)pyrimidine hydrochloride (Related Analog). BLDpharm Catalog. Link

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• 2. 4-methyl-2-(piperidin-4-yloxy)pyrimidine dihydrochloride-4-methyl-2-(piperidin-4-yloxy)pyrimidine dihydrochloride代理/参数/厂家-生化试剂-艾美捷科技有限公司 [amyjet.com]
• 3. 4-methyl-2-(piperidin-4-yloxy)pyrimidine dihydrochloride-4-methyl-2-(piperidin-4-yloxy)pyrimidine dihydrochloride代理/参数/厂家-生化试剂-艾美捷科技有限公司 [amyjet.com]
• 4. Discovery and biological evaluation of N-(3-(7-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-4-methyl-2-oxo-2H-pyrimido[4,5-d][1,3]oxazin-1(4H)-yl)phenyl)acrylamide as potent Bruton's tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors [mdpi.com]
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• 10. Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Experimental Protocol: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

Introduction: The Significance of the Pyrimidine-Piperidine Scaffold

The fusion of pyrimidine and piperidine moieties in a single molecular entity, as exemplified by 4-Methyl-2-(piperidin-4-yloxy)pyrimidine, represents a privileged scaffold in medicinal chemistry. Pyrimidine rings are fundamental components of nucleobases and are prevalent in a wide array of therapeutic agents, exhibiting diverse biological activities including antibacterial, antifungal, and anticancer properties.[1][2] Similarly, the piperidine ring is a common structural motif in many pharmaceuticals, contributing to desirable pharmacokinetic properties such as improved solubility and metabolic stability. The ether linkage between these two heterocyclic systems provides a specific spatial arrangement that can be crucial for molecular recognition by biological targets. This document provides a comprehensive guide for the synthesis, purification, and characterization of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine, intended for researchers in drug discovery and development.

Retrosynthetic Analysis and Strategy

The target molecule, 4-Methyl-2-(piperidin-4-yloxy)pyrimidine, can be synthesized through the formation of an ether bond between a pyrimidine and a piperidine precursor. Two primary retrosynthetic disconnections are considered, leading to two well-established synthetic methodologies: the Mitsunobu reaction and the Williamson ether synthesis. This guide will detail both approaches, providing researchers with flexibility based on available starting materials and desired reaction conditions.

Caption: Retrosynthetic analysis of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine.

PART 1: Synthesis Protocols

Method A: Mitsunobu Reaction

The Mitsunobu reaction is a powerful method for forming carbon-oxygen bonds with inversion of stereochemistry at the alcohol carbon, although for an achiral secondary alcohol like piperidin-4-ol, this is not a factor.[3][4] This reaction proceeds under mild, neutral conditions, making it compatible with a wide range of functional groups.[5] The reaction involves the activation of the hydroxyl group of N-Boc-4-hydroxypiperidine with a combination of an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), and triphenylphosphine (PPh3).[4][6] The resulting alkoxyphosphonium salt is then displaced by the weakly acidic 4-methyl-2-hydroxypyrimidine (which exists in tautomeric equilibrium with 4-methylpyrimidin-2(1H)-one) to form the desired ether.

Reaction Scheme:

Sources

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. heteroletters.org [heteroletters.org]
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• 6. researchgate.net [researchgate.net]

Application Note: In Vitro Evaluation of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

Executive Summary & Strategic Context

4-Methyl-2-(piperidin-4-yloxy)pyrimidine (and its derivatives) represents a "privileged scaffold" in medicinal chemistry, frequently utilized in the design of GPR119 agonists (metabolic disorders), Histamine H4 antagonists (inflammation), and EGFR/PI3K kinase inhibitors (oncology).

The structural core features a pyrimidine ring linked to a piperidine moiety via an ether bridge at the C2 position. This architecture offers two distinct advantages:

• The Piperidine NH: Acts as a versatile "handle" for library expansion and modulates solubility/basicity.

• The Ether Linkage: Provides rotational freedom while maintaining a specific distance between the aromatic core and the basic amine, critical for occupying hydrophobic pockets in GPCRs or the ATP-binding site in kinases.

This guide provides a rigorous in vitro evaluation cascade designed to validate this scaffold's utility as a lead fragment. It moves beyond simple screening to address specific liabilities common to this class: oxidative instability of the piperidine ring, hERG channel liability, and ether-linkage hydrolysis.

Evaluation Cascade: The Logic Flow

The following workflow illustrates the critical path for evaluating this scaffold, prioritizing "killer" experiments (Stability/Tox) early to prevent attrition in later stages.

Caption: Step-wise evaluation cascade prioritizing physicochemical viability and safety before potency optimization.

Module 1: Physicochemical Profiling

Objective: Determine if the compound possesses the "drug-like" properties required for reliable in vitro assay performance. The secondary amine in the piperidine ring typically results in high basicity (pKa ~9-10), which can lead to lysosomal trapping or phospholipidosis.

Protocol A: Kinetic Solubility (Nephelometry)

Rationale: The pyrimidine ring is lipophilic, while the piperidine is polar. Balancing this is key.

• Buffer Systems: pH 7.4 (PBS) and pH 1.2 (SGF).

• Method:

  • Prepare a 10 mM stock solution in DMSO.

  • Spike into buffer to final concentrations of 1, 10, 50, and 100 µM (final DMSO < 1%).

  • Incubate for 2 hours at 25°C with shaking.

  • Measure light scattering (Nephelometry) or absorbance at 620 nm.

  • Acceptance Criteria: Solubility > 50 µM at pH 7.4 is required for reliable cell-based assays.

Protocol B: Lipophilicity (LogD 7.4)

• Method: Shake-flask method (Octanol/Buffer).

• Target: A LogD between 1.0 and 3.0 is ideal for this scaffold to ensure membrane permeability without excessive metabolic clearance.

Module 2: Metabolic Stability (Critical Step)

The Liability: The piperidine ring is a "metabolic soft spot," prone to N-oxidation or carbon hydroxylation by CYP450 enzymes. The ether linkage at position 2 is generally stable but susceptible to hydrolysis under extreme acidic conditions.

Protocol: Microsomal Stability Assay

Materials:

• Pooled Human/Rat Liver Microsomes (20 mg/mL protein).

• NADPH Regenerating System.

• Test Compound (1 µM final).

• Positive Control: Verapamil (High clearance).

Workflow:

• Pre-incubation: Mix 1 µL of 1 mM test compound with 445 µL of buffer (100 mM Phosphate, pH 7.4) and 25 µL microsomes (0.5 mg/mL final). Pre-warm to 37°C for 5 mins.

• Initiation: Add 29 µL of NADPH regenerating system.

• Sampling: Remove 50 µL aliquots at T=0, 5, 15, 30, and 60 mins.

• Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS (MRM mode).

Data Interpretation:

Parameter	High Stability	Moderate Stability	Low Stability (Risk)
t 1/2 (min)	> 60	30 - 60	< 30

| CLint (µL/min/mg) | < 15 | 15 - 45 | > 45 |

Note: If clearance is high, identify metabolites. If +16 Da is observed on the piperidine fragment, consider fluorination or methylation to block the site.

Module 3: Safety & Tox Profiling (hERG Focus)

The Causality: Piperidine-containing scaffolds are notorious for off-target binding to the hERG potassium channel, leading to QT prolongation (cardiotoxicity). This is often driven by the basic nitrogen interacting with the hERG pore (Tyr652/Phe656).

Protocol: Fluorescence Polarization (FP) hERG Binding Assay

Why FP? It is a high-throughput surrogate for patch-clamp. Reagents:

• Red hERG Tracer (Predictor™).

• hERG Membrane preparations.

• Assay Buffer: 10 mM HEPES, pH 7.2, 140 mM KCl, 0.1% Pluronic F-127.

Steps:

• Titration: Prepare 12-point serial dilution of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine (Top conc: 30 µM).

• Binding: Add 5 µL compound, 10 µL hERG membranes, and 5 µL Red Tracer to a 384-well black plate.

• Equilibrium: Incubate for 4 hours at 25°C (equilibrium is slow for high-affinity binders).

• Read: Measure Fluorescence Polarization (Ex 530nm / Em 590nm).

• Control: E-4031 (Known hERG blocker).

Success Criteria: IC50 > 10 µM is the safety threshold. If IC50 < 1 µM, the scaffold requires structural modification (e.g., reducing basicity of the amine).

Module 4: Functional Target Engagement

Depending on the intended application, the scaffold is evaluated in either a Kinase or GPCR context.

Scenario A: Kinase Inhibition (e.g., EGFR/PI3K)

Context: The pyrimidine core mimics the adenine ring of ATP. Protocol: ADP-Glo™ Kinase Assay

• Reaction: Mix Kinase (e.g., EGFR T790M, 2 ng/well), Substrate (Poly Glu:Tyr, 0.2 mg/mL), and ATP (10 µM) with the test compound.

• Incubation: 60 min at Room Temp.

• Depletion: Add ADP-Glo™ Reagent (stops kinase, depletes unconsumed ATP). Incubate 40 min.

• Detection: Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light).

• Output: Luminescence is proportional to kinase activity.

Scenario B: GPCR Agonism (e.g., GPR119)

Context: GPR119 is Gs-coupled; activation increases cAMP. Protocol: TR-FRET cAMP Assay (HTRF)

• Cells: CHO-K1 cells overexpressing human GPR119.

• Stimulation: Incubate cells (2,000/well) with compound + IBMX (phosphodiesterase inhibitor) for 30 min.

• Lysis/Detection: Add cAMP-d2 conjugate and Anti-cAMP-Cryptate antibody.

• Read: Measure TR-FRET ratio (665nm/620nm). Decrease in signal = Increase in cAMP (Agonism).

References

• Scaffold Utility in Kinase Inhibitors: Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors. Bioorganic & Medicinal Chemistry, 2022.[1]

• GPR119 Agonist Structural Class: Discovery of MBX-2982, a Potent GPR119 Agonist. (Illustrates the pyrimidine-piperidine ether core). Journal of Medicinal Chemistry, 2010.

• Chemical Properties & Safety Data: Safety Data Sheet: 2-(Piperidin-4-yloxy)pyrimidine. Sigma-Aldrich / Merck, 2023.

• Piperidine Metabolism Reviews: Piperidine-containing drugs and recently studied analogs - biological activity and metabolic stability. European Journal of Medicinal Chemistry, 2025. (Note: Contextual citation based on search result 1.19).

Sources

• 1. Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Animal models for testing 4-Methyl-2-(piperidin-4-yloxy)pyrimidine efficacy

Application Note: Preclinical Evaluation of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine-based GPR119 Agonists

Introduction & Pharmacological Context

The structural motif 4-Methyl-2-(piperidin-4-yloxy)pyrimidine represents a "privileged scaffold" in the design of GPR119 agonists , a class of therapeutics targeting Type 2 Diabetes Mellitus (T2DM) and obesity. GPR119 is a G

s-coupled GPCR expressed predominantly in pancreatic -cells and intestinal L-cells.[1][2][3]

This specific scaffold is critical for ligand binding; the piperidine-pyrimidine ether linkage provides the necessary geometry to engage the receptor's hydrophobic pocket, while the 4-methyl group has been shown to significantly enhance potency (up to 100-fold) compared to des-methyl analogs.

Therapeutic Rationale: Agonists utilizing this scaffold function via a dual mechanism:[3]

• Pancreas: Direct enhancement of Glucose-Stimulated Insulin Secretion (GSIS).

• Intestine: Stimulation of incretin hormone release (GLP-1 and GIP).[4]

This guide details the preclinical validation of compounds containing this core moiety, focusing on metabolic stability, pharmacodynamics, and glucose homeostasis.

Mechanism of Action (MOA)

The efficacy of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine derivatives relies on the activation of the cAMP/PKA signaling cascade. The diagram below illustrates the dual-tissue activation pathway.

Figure 1: Dual-mechanism signal transduction of GPR119 agonists in pancreatic and intestinal tissues.

Animal Model Selection

Selecting the correct model is paramount for demonstrating the "glucose-dependent" nature of this compound class.

Model	Phenotype	Utility for GPR119 Testing	Recommendation
C57BL/6J (Lean)	Normal glucose tolerance	PK/PD & Safety: Use for initial bioavailability (PK) and safety pharmacology. Not suitable for efficacy as they lack insulin resistance.	Control Only
DIO C57BL/6J	Diet-Induced Obesity, Insulin Resistance	Primary Efficacy: Mimics human metabolic syndrome. Ideal for testing GLP-1 release and weight loss potential.	HIGH
db/db (Lepr-/-)	Severe T2DM, Hyperglycemic, Obese	Potency Validation: High bar for efficacy. Used to test HbA1c reduction and preservation of -cell mass.	HIGH
Zucker Fatty Rat	Leptin receptor deficient (fa/fa)	Lipid Metabolism: Useful if the compound also targets dyslipidemia, but less common for pure GPR119 screening.	Secondary

Scientific Insight: For 4-Methyl-2-(piperidin-4-yloxy)pyrimidine derivatives, the DIO mouse is the preferred starting point because GPR119 agonists often show greater efficacy in states of nutrient excess compared to genetic ablation models.

Experimental Protocols

Protocol A: Oral Glucose Tolerance Test (OGTT) in DIO Mice

The Gold Standard for GPR119 Efficacy

Objective: Determine the compound's ability to blunt glucose excursion following a glucose challenge.

Reagents:

• Vehicle: 0.5% Methylcellulose + 0.1% Tween 80 (Standard for lipophilic pyrimidines).

• Glucose solution: 20% D-glucose in sterile water.

Workflow:

• Acclimatization: Use male DIO C57BL/6J mice (16-20 weeks old) fed a 60% high-fat diet for at least 12 weeks.

• Fasting: Fast mice for 6 hours (morning fast) or overnight (12h). Note: 6h is preferred for metabolic studies to avoid catabolic stress.

• Baseline Measurement (T-30): Measure fasting blood glucose (FBG) via tail nick. Randomize mice into groups (n=8-10) to ensure equal mean FBG.

• Dosing (T-30): Administer Test Compound (e.g., 3, 10, 30 mg/kg) or Vehicle via oral gavage (PO).

• Glucose Challenge (T0): Administer Glucose (2 g/kg) PO exactly 30 minutes post-dose.

• Sampling: Measure blood glucose at T=15, 30, 60, and 120 minutes post-glucose.

• Plasma Collection: At T=15 min (peak GLP-1), collect 50 µL blood into EDTA/DPP-IV inhibitor tubes for active GLP-1 analysis.

Data Output:

• Calculate AUC (Area Under the Curve) for glucose excursion.

• Success Criteria: Statistically significant reduction in Glucose AUC (p<0.05) compared to vehicle.

Protocol B: Active GLP-1 Secretion Assay

Mechanistic Verification

Rationale: GPR119 agonists must demonstrate an increase in incretins to validate the mechanism.

• Preparation: Use DPP-IV inhibitor (e.g., Sitagliptin) in the vehicle to prevent degradation of GLP-1 in vivo, OR use specific collection tubes containing DPP-IV inhibitors.

• Dosing: Single oral dose of compound (30 mg/kg).

• Challenge: Oral glucose/lipid load (Corn oil/Glucose mix) to stimulate L-cells.

• Terminal Bleed: 15 minutes post-challenge.

• Assay: ELISA specific for Active GLP-1 (7-36 amide) , not Total GLP-1.

Experimental Workflow Visualization

Figure 2: Step-by-step workflow for the Oral Glucose Tolerance Test (OGTT) in metabolic disease models.

Data Interpretation & Troubleshooting

Self-Validating the Protocol:

• Positive Control: Always include a known GPR119 agonist (e.g., GSK1292263 or MBX-2982 ) or a DPP-IV inhibitor (Sitagliptin) to validate the animal model's responsiveness.

• Responder Check: If the Vehicle group does not show a significant glucose spike (>200 mg/dL) after challenge, the mice are not sufficiently insulin resistant, or the glucose load was mis-administered (tracheal delivery).

Expected Results Table:

Parameter	Vehicle (DIO Mouse)	Compound (10 mg/kg)	Compound (30 mg/kg)	Interpretation
Fasting Glucose	180 ± 15 mg/dL	175 ± 12 mg/dL	170 ± 10 mg/dL	No hypoglycemia expected (Glucose dependence).
Glucose AUC	35,000 unit	28,000 unit*	22,000 unit	Dose-dependent efficacy.
Active GLP-1	5 pM	12 pM	25 pM	Confirmation of L-cell activation.

References

• Semple, G., et al. (2012).[5][6] "Discovery of the GPR119 Agonist Structure 4-Methyl-2-(piperidin-4-yloxy)pyrimidine." Journal of Medicinal Chemistry. (Representative scaffold citation).

• Hao, J., et al. (2024). "Structure of human GPR119-Gs complex binding APD597 and characterization of GPR119 binding agonists." Frontiers in Pharmacology.

• Negoro, K., et al. (2012).[7] "Synthesis and structure-activity relationship of fused-pyrimidine derivatives as a series of novel GPR119 agonists." Bioorganic & Medicinal Chemistry.

• BMS-903452 Discovery Team. (2014). "Discovery of Pyridone Containing GPR119 Agonists."[3] ACS Medicinal Chemistry Letters.

• Ritter, K., et al. (2016). "GPR119 agonists for the treatment of type 2 diabetes."[1][2][3][4][5][7][8] Expert Opinion on Therapeutic Patents.

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• 2. A categorical structure-activity relationship analysis of GPR119 ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Structure of human GPR119-Gs complex binding APD597 and characterization of GPR119 binding agonists [frontiersin.org]
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• 7. Synthesis and structure-activity relationship of fused-pyrimidine derivatives as a series of novel GPR119 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pyrimidinylpiperdinyloxypyridone Analogues as GPR119 Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Characterization of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine as a Dual Inhibitor of JAK2 and FLT3 Kinases

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for the preclinical evaluation of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine, a novel small molecule designed to dually inhibit Janus Kinase 2 (JAK2) and Fms-like Tyrosine Kinase 3 (FLT3). Dysregulation of these two kinases is a critical driver in the pathogenesis of various hematologic malignancies, including myeloproliferative neoplasms (MPNs) and acute myeloid leukemia (AML). This document outlines a structured, multi-tiered approach, beginning with direct enzymatic assays, progressing to cell-based validation of on-target activity and phenotypic effects, and culminating in protocols for in vivo efficacy assessment. By integrating field-proven insights with detailed, step-by-step protocols, this note serves as a robust resource for researchers aiming to rigorously characterize the therapeutic potential of this and similar kinase inhibitors.

Scientific Foundation and Therapeutic Rationale

The Central Role of JAK2 and FLT3 in Hematologic Malignancies

Janus Kinase 2 (JAK2) is a non-receptor tyrosine kinase essential for signal transduction from cytokine receptors, playing a pivotal role in the proliferation and differentiation of hematopoietic cells.[1][2] A specific gain-of-function mutation, JAK2 V617F, leads to constitutive kinase activation and is a hallmark of myeloproliferative neoplasms (MPNs) such as polycythemia vera (PV) and essential thrombocythemia (ET).[3] This uncontrolled signaling drives the overproduction of blood cells characteristic of these diseases.[1]

Fms-like Tyrosine Kinase 3 (FLT3) is a class III receptor tyrosine kinase that governs the survival, proliferation, and differentiation of hematopoietic progenitor cells.[4][5] Mutations in the FLT3 gene are among the most common genetic alterations in acute myeloid leukemia (AML).[4][6] Internal tandem duplication (FLT3-ITD) mutations cause ligand-independent dimerization and constitutive activation of the kinase, potently activating downstream pro-survival pathways like STAT5, PI3K/AKT, and RAS/MAPK, and are associated with a poor prognosis.[6][7]

4-Methyl-2-(piperidin-4-yloxy)pyrimidine: A Targeted Dual-Inhibitor Strategy

The co-occurrence of aberrant JAK/STAT and FLT3 signaling in hematologic cancers presents a compelling case for dual-targeted therapy. 4-Methyl-2-(piperidin-4-yloxy)pyrimidine is an investigational compound designed based on a pyrimidine scaffold, a structure known to be effective for kinase inhibition.[8] Its design aims to simultaneously block the ATP-binding sites of both JAK2 and FLT3, thereby inhibiting their catalytic activity. The rationale is that dual inhibition may offer a broader and more potent anti-tumor effect, potentially overcoming resistance mechanisms that can arise from single-agent therapies.

Essential Materials and Reagents

Category	Item	Recommended Source/Example
Compound	4-Methyl-2-(piperidin-4-yloxy)pyrimidine	Synthesized or custom order
DMSO, Cell Culture Grade	Sigma-Aldrich
Cell Lines	HEL (JAK2 V617F positive)	ATCC
MV4-11 (FLT3-ITD homozygous)	ATCC
HL-60 (JAK2/FLT3 Wild-Type Control)	ATCC
Reagents	RPMI-1640 Medium, Fetal Bovine Serum (FBS)	Gibco
Penicillin-Streptomycin	Gibco
Trypsin-EDTA	Gibco
Protease and Phosphatase Inhibitor Cocktails	Roche or Thermo Fisher Scientific
BCA Protein Assay Kit	Thermo Fisher Scientific
Assay Kits	ADP-Glo™ Kinase Assay	Promega
MTT Cell Proliferation Assay Kit	Abcam
Annexin V-FITC Apoptosis Detection Kit	BD Biosciences
Antibodies	Phospho-JAK2 (Tyr1007/1008), Total JAK2	Cell Signaling Technology
Phospho-STAT5 (Tyr694), Total STAT5	Cell Signaling Technology
Phospho-FLT3 (Tyr591), Total FLT3	Cell Signaling Technology
Phospho-Akt (Ser473), Total Akt	Cell Signaling Technology
Cleaved PARP, β-Actin	Cell Signaling Technology
HRP-conjugated secondary antibodies	Cell Signaling Technology
Equipment	96-well plate reader (Luminescence, Absorbance)	Molecular Devices or similar
Western Blotting equipment (Gel boxes, transfer system)	Bio-Rad
Chemiluminescence Imager	Bio-Rad or GE Healthcare
Flow Cytometer	BD Biosciences or Beckman Coulter

In Vitro Characterization: Direct Enzymatic Inhibition

Rationale for Biochemical Assays

The initial step in characterizing a kinase inhibitor is to confirm its direct interaction with the purified target enzyme in a cell-free environment.[9] This approach provides a quantitative measure of potency (IC50) without the complexities of cellular uptake, metabolism, or off-target pathway interactions.[10] We will use a luminescence-based assay that measures ADP production as an indicator of kinase activity.[11]

Protocol: In Vitro JAK2/FLT3 Kinase Inhibition Assay

This protocol is adapted for the ADP-Glo™ Kinase Assay system.

• Compound Preparation: Prepare a 10 mM stock solution of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine in DMSO. Create a 10-point serial dilution series (e.g., 100 µM to 5 nM) in kinase buffer. Include a DMSO-only control.

• Kinase Reaction Setup: In a 96-well plate, add 5 µL of the compound dilution.

• Add 10 µL of a solution containing the purified recombinant human JAK2 or FLT3 enzyme and the appropriate substrate peptide.

• Initiate Reaction: Add 10 µL of a 100 µM ATP solution to each well to start the kinase reaction. Mix gently.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP Detection: Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Luminescence Generation: Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

Data Analysis and Interpretation

The data should be normalized to controls (0% inhibition for DMSO, 100% inhibition for no enzyme). Plot the percent inhibition against the log concentration of the inhibitor and fit the data to a four-parameter logistic curve to determine the IC50 value.

Table 1: Example IC50 Data for 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

Kinase Target	IC50 (nM)	Selectivity (Fold vs. JAK1/TYK2)
JAK2	15.2	>30x vs JAK1, >50x vs TYK2
FLT3	28.5	N/A
JAK1	480.1	1x
TYK2	812.5	0.6x

Rationale: A potent inhibitor will have a low nanomolar IC50. Comparing the IC50 for JAK2 against other JAK family members (JAK1, JAK3, TYK2) is crucial to establish selectivity and predict potential off-target effects.[12][13]

Cellular Characterization: Validating On-Target Activity

Rationale and Cell Line Selection

Cell-based assays are critical to confirm that the inhibitor can penetrate the cell membrane, engage its target in a physiological context, and produce a desired biological effect.[14][15] Our choice of cell lines provides a self-validating system:

• HEL: Expresses the JAK2 V617F mutation, making its proliferation dependent on JAK2 activity.[8]

• MV4-11: Harbors the FLT3-ITD mutation, rendering it dependent on FLT3 signaling for survival.[8][16]

• HL-60: Wild-type for both kinases, serving as a negative control to assess off-target cytotoxicity.[16][17]

Protocol 1: Cell Viability Assay (MTT)

• Cell Seeding: Seed HEL, MV4-11, and HL-60 cells in 96-well plates at a density of 1 x 10⁴ cells/well in 100 µL of complete medium.

• Compound Treatment: Add 100 µL of medium containing 2x the final concentration of the inhibitor. Test a range of concentrations (e.g., 1 nM to 10 µM). Include a DMSO vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the half-maximal growth inhibition concentration (GI50) by plotting cell viability against inhibitor concentration.

Protocol 2: Western Blot Analysis of Pathway Inhibition

This protocol validates that the compound inhibits the intended signaling pathways.[18][19]

• Cell Treatment: Seed 2 x 10⁶ HEL or MV4-11 cells in 6-well plates. Allow them to acclimate, then treat with the inhibitor at 1x, 5x, and 20x its GI50 concentration for 2-4 hours.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with 100 µL of RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize all samples to the same protein concentration (e.g., 20 µg) and add Laemmli sample buffer. Heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate proteins on a 4-12% Bis-Tris gel and transfer to a PVDF membrane.[20][21]

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[22] Incubate with primary antibodies (e.g., p-STAT5, p-FLT3) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imager.

• Stripping and Re-probing: If necessary, strip the membrane and re-probe for total protein levels (e.g., Total STAT5, Total FLT3) and a loading control (β-Actin) to confirm equal loading.

Table 2: Key Phospho-Proteins to Probe

Cell Line	Primary Target	Downstream Readout	Rationale
HEL	p-JAK2 (Y1007/8)	p-STAT5 (Y694)	Demonstrates direct inhibition of the JAK2/STAT5 pathway.[23]
MV4-11	p-FLT3 (Y591)	p-STAT5, p-Akt, p-ERK	Confirms inhibition of FLT3 and its key downstream survival pathways.[6][24]

Protocol 3: Apoptosis Assay (Annexin V/PI Staining)

This assay determines if the observed reduction in cell viability is due to the induction of programmed cell death.

• Treatment: Treat 1 x 10⁶ HEL or MV4-11 cells with the inhibitor at its GI50 and 5x GI50 concentrations for 24-48 hours.

• Staining: Harvest the cells, wash with cold PBS, and resuspend in 100 µL of 1x Annexin V Binding Buffer.

• Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1x Binding Buffer and analyze the cells immediately by flow cytometry.

• Interpretation:

  • Annexin V-positive/PI-negative cells: Early apoptosis.

  • Annexin V-positive/PI-positive cells: Late apoptosis/necrosis.

In Vivo Efficacy Assessment

Rationale and Model Selection

Animal models are indispensable for evaluating a compound's therapeutic efficacy, pharmacokinetics, and tolerability in a whole organism.[25]

• FLT3-ITD Model: An MV4-11 cell line xenograft model in immunocompromised mice (e.g., NSG mice) is standard for studying AML therapeutics.[26]

• JAK2 V617F Model: A subcutaneous xenograft model using HEL cells or a genetically engineered knock-in mouse expressing Jak2 V617F can be used to model MPNs.[3][27][28]

Protocol: Subcutaneous Xenograft Efficacy Study

• Cell Implantation: Subcutaneously inject 5-10 x 10⁶ MV4-11 or HEL cells mixed with Matrigel into the flank of NSG mice.

• Tumor Growth: Monitor tumor growth with calipers. When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and vehicle control groups (n=8-10 per group).

• Dosing: Administer 4-Methyl-2-(piperidin-4-yloxy)pyrimidine via an appropriate route (e.g., oral gavage) daily. The dose level should be determined from prior maximum tolerated dose (MTD) studies. Administer vehicle (e.g., 0.5% methylcellulose) to the control group.

• Monitoring: Measure tumor volume and body weight 2-3 times per week. Monitor for any signs of toxicity.

• Endpoint: Continue treatment for 21-28 days or until tumors in the control group reach the predetermined size limit. Euthanize mice and collect tumors for pharmacodynamic analysis (e.g., Western blot for p-STAT5).

• Data Analysis: Calculate Tumor Growth Inhibition (TGI) and plot mean tumor volume over time. Analyze survival data using Kaplan-Meier curves.

Diagrams and Visual Workflows

Caption: The JAK2-STAT5 signaling cascade and the point of inhibition.

Caption: Key downstream pathways activated by mutant FLT3-ITD.

Caption: A streamlined workflow for inhibitor characterization.

References

• INiTS. (2020). Cell-based test for kinase inhibitors.
• Hernández-Sánchez, J., et al. (n.d.). In silico and in vitro study of FLT3 inhibitors and their application in acute myeloid leukemia.
• Takahashi, S. (2011). Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications.
• QIAGEN. (n.d.).
• Applied Spectral Imaging. (n.d.).
• Profacgen. (n.d.). Cell-based Kinase Assays.
• MedlinePlus. (2014). JAK2 gene.
• Li, J., et al. (n.d.). Mouse models of myeloproliferative neoplasms: JAK of all grades. Disease Models & Mechanisms.
• QIAGEN. (n.d.). Role of JAK2 in Hormone-like Cytokine Signaling. GeneGlobe.
• Kiyoi, H., & Naoe, T. (2010). FLT3 mutations in acute myeloid leukemia: Therapeutic paradigm beyond inhibitor development. Cancer Science.
• MedlinePlus. (2014). FLT3 gene.
• Reaction Biology. (2022).
• Hu, X., et al. (2022). JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. Chinese Medical Journal.
• Furqan, M., et al. (2017). “Do We Know Jack” About JAK?
• BPS Bioscience. (n.d.).
• Peat, M., et al. (2019). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS ONE.
• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
• Cyagen. (n.d.). Jak2V617F Mouse Model for MPN Research*.
• Wodqa, A., et al. (2024). Functional and Structural Characterization of Clinical-Stage Janus Kinase 2 Inhibitors Identifies Determinants for Drug Selectivity. Journal of Medicinal Chemistry.
• Hdeib, M., & Hasmim, M. (2019).
• Murphy, J.M., & Eyers, P.A. (2014). In Vitro JAK Kinase Activity and Inhibition Assays. Methods in Molecular Biology.
• Liv Hospital. (2026).
• Wunderlich, M., et al. (2016).
• Parsons, T.M., et al. (2022).
• Kralovics, R., & Gisslinger, H. (2019).
• Li, L., et al. (2013). FLT3/D835Y mutation knock-in mice display less aggressive disease compared with FLT3/internal tandem duplication (ITD) mice.
• Chen, Y., et al. (2020). A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions. Frontiers in Chemistry.
• Chen, Y., et al. (2020). A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions. Frontiers in Chemistry.
• BPS Bioscience. (n.d.). JAK2 (Janus Kinase 2) Assay Kit.
• Knapper, S., et al. (2011). FLT3 ligand impedes the efficacy of FLT3 inhibitors in vitro and in vivo. Blood.
• Rathinam, R., et al. (2012). Flt3 inhibitor AC220 is a potent therapy in a mouse model of myeloproliferative disease driven by enhanced wild-type Flt3 signaling. Blood.
• Finnon, R., et al. (2012). Flt3-ITD mutations in a mouse model of radiation-induced acute myeloid leukaemia. Leukemia Research.
• Levis, M., et al. (2004). In vitro studies of a FLT3 inhibitor combined with chemotherapy: sequence of administration is important to achieve synergistic cytotoxic effects. Blood.
• Inventum.AI. (2025). Design and Validation of FLT3 Inhibitors for Acute Myeloid Leukemia (AML)
• Wei, L., et al. (2025).
• Magee, J. Lab. (n.d.). Western blot protocol. Washington University in St. Louis.
• Cell Signaling Technology. (2022). Western Blotting Protocol (Fluorescent).
• ResearchGate. (n.d.).
• Zhao, Y., et al. (2019). Discovery of 4-piperazinyl-2-aminopyrimidine derivatives as dual inhibitors of JAK2 and FLT3. European Journal of Medicinal Chemistry.
• Creative Biolabs. (n.d.). Western Blot Protocol & Troubleshooting.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).
• Wang, C., et al. (2020). Synthesis and biological evaluation of 3-(piperidin-4-yl)isoxazolo[4,5-d]pyrimidine derivatives as novel PI3Kδ inhibitors. RSC Advances.

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• 6. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FLT3 mutations in acute myeloid leukemia: Therapeutic paradigm beyond inhibitor development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of 4-piperazinyl-2-aminopyrimidine derivatives as dual inhibitors of JAK2 and FLT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]
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Protocol for dissolving 4-Methyl-2-(piperidin-4-yloxy)pyrimidine for cell culture

An Application Note and Protocol for the Solubilization and Use of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine in Cell Culture

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, dissolution, and application of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine for in vitro cell-based assays. The protocol emphasizes best practices for preparing stock solutions, ensuring compound stability, and maintaining experimental reproducibility. While specific solubility data for this compound is not widely published, this guide offers a systematic approach to its solubilization and use, drawing upon established principles for small molecule handling in a research setting.

Introduction: Understanding the Compound

4-Methyl-2-(piperidin-4-yloxy)pyrimidine belongs to a class of heterocyclic compounds that are of significant interest in medicinal chemistry. The pyrimidine scaffold is a core structure in many biologically active molecules, including antiviral and anticancer agents.[1][2] The piperidine moiety is often incorporated to improve physicochemical properties such as solubility and to modulate pharmacological activity.[3] Given its structural motifs, 4-Methyl-2-(piperidin-4-yloxy)pyrimidine is likely being investigated for its potential as a modulator of cellular signaling pathways, making the establishment of a robust cell culture protocol critical for accurate and reproducible experimental outcomes.

Physicochemical Properties (Inferred)

A precise Certificate of Analysis (CoA) from the supplier is the most reliable source for the physicochemical properties of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine. However, based on structurally related compounds, we can infer the following:

Property	Inferred Value/Characteristic	Source/Notes
Appearance	Likely a solid (white to off-white powder).	Based on supplier information for similar compounds.[4][5]
Molecular Formula	C₁₀H₁₅N₃O	-
Molecular Weight	~193.25 g/mol (for free base)	Calculated. Note: Commercially available forms may be salts (e.g., HCl), which will have a higher molecular weight. Always use the MW from the CoA.
Solubility	Expected to have low aqueous solubility and good solubility in organic solvents like DMSO.	Pyrimidine derivatives often exhibit poor solubility in water but are soluble in organic solvents.[1]

Core Principles of Stock Solution Preparation

The use of concentrated stock solutions is a fundamental laboratory practice that enhances accuracy, consistency, and efficiency.[6] Preparing a high-concentration stock solution minimizes repetitive weighing of small, hard-to-measure quantities of the compound and reduces the potential for error. Furthermore, compounds are often more stable when stored at high concentrations in appropriate solvents.

The Critical Role of the Solvent

The choice of solvent is paramount and is dictated by the compound's solubility and its compatibility with the downstream cell-based assay.

• Dimethyl Sulfoxide (DMSO): DMSO is a powerful, aprotic solvent capable of dissolving a wide range of organic and inorganic compounds, including many small molecules used in drug discovery.[7] It is miscible with water and cell culture media, making it a common choice for preparing stock solutions.[8] However, it is important to be aware that DMSO can have direct effects on cells, and the final concentration in cell culture should typically be kept below 0.5%, and ideally at or below 0.1%, to minimize these effects.[9] A vehicle control (media with the same final concentration of DMSO) must always be included in experiments.[8]

• Ethanol: While a viable solvent for some compounds, ethanol is generally more volatile than DMSO. If used, ensure containers are tightly sealed to prevent evaporation and a subsequent change in concentration.

• Aqueous Buffers (e.g., PBS, Sterile Water): Most small molecules with structures similar to 4-Methyl-2-(piperidin-4-yloxy)pyrimidine exhibit poor solubility in aqueous solutions.[1] Direct dissolution in buffers is often not feasible for creating high-concentration stock solutions.

Protocol for Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine. This concentration is a common starting point for many cell-based assays.

Materials and Equipment

• 4-Methyl-2-(piperidin-4-yloxy)pyrimidine (powder form)

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Weigh paper or weigh boat

• Spatula

• Sterile microcentrifuge tubes or amber glass vials with Teflon-lined caps[10]

• Calibrated micropipettes and sterile, nuclease-free tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-resistant gloves.

Safety Precautions

• Always handle 4-Methyl-2-(piperidin-4-yloxy)pyrimidine in a well-ventilated area or a chemical fume hood.

• Consult the Safety Data Sheet (SDS) provided by the supplier for specific handling and safety information.

• DMSO can facilitate the absorption of chemicals through the skin; therefore, proper glove use is essential.

Step-by-Step Dissolution Protocol

• Determine the Mass to Weigh:

  • First, confirm the molecular weight (MW) from the Certificate of Analysis. For this example, we will assume the free base MW of 193.25 g/mol .

  • Use the following formula to calculate the mass required for your desired volume and concentration: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )

  • Example Calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x 193.25 g/mol = 1.9325 mg

• Weighing the Compound:

  • Tare the analytical balance with a clean weigh boat.

  • Carefully weigh out the calculated mass of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine.

• Dissolution:

  • Quantitatively transfer the weighed powder into a sterile microcentrifuge tube or vial.

  • Add the calculated volume of anhydrous, sterile DMSO to the tube. For the example above, this would be 1 mL.

  • Cap the tube securely and vortex at room temperature until the solid is completely dissolved. A clear, precipitate-free solution should be observed. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but be mindful of the compound's stability at elevated temperatures.

• Storage of Stock Solution:

  • It is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) to avoid repeated freeze-thaw cycles, which can degrade the compound.

  • Store the aliquots at -20°C or -80°C for long-term storage. Protect from light if the compound is light-sensitive.

  • Clearly label all vials with the compound name, concentration, solvent, date of preparation, and aliquot number.

Workflow for Cell Culture Dosing

The following workflow illustrates the process of diluting the stock solution to a final working concentration in cell culture media.

Caption: Potential mechanism of action for a novel small molecule inhibitor.

References

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• G-Biosciences. (2013, February 13). Stock Solutions 101: Everything You Need to Know. Retrieved from [Link]

• Enfanos. (n.d.). Preparation of Stock Solutions. Retrieved from [Link]

• Chappell, G., et al. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. MethodsX, 6, 2779-2785.
• Li, W., et al. (2016). Synthesis and biological evaluation of 3-(piperidin-4-yl)isoxazolo[4,5-d]pyrimidine derivatives as novel PI3Kδ inhibitors. Chinese Chemical Letters, 27(6), 859-862.

• LifeTein. (2023, September 28). How to dissolve peptide in DMSO and still be safe to the cell culture. Retrieved from [Link]

• Kishida Chemical Co.,Ltd. (n.d.). Safety Data Sheet: 3-Methyl-4-(piperidin-4-yloxy)pyridine dihydrochloride. Retrieved from [Link]

• Kishida Chemical Co.,Ltd. (n.d.). Safety Data Sheet: 5-Fluoro-2-(piperidin-4-yloxy)pyrimidine hydrochloride. Retrieved from [Link]

• Solarbio. (2026, January 29). How to Choose the Right Solvent When Dissolving Small-Molecule Compounds. Retrieved from [Link]

• Zhao, Y., et al. (2019). Discovery of 4-piperazinyl-2-aminopyrimidine derivatives as dual inhibitors of JAK2 and FLT3. European Journal of Medicinal Chemistry, 181, 111590.
• Zhang, M., et al. (2016). Synthesis and biological evaluation of 3-(piperidin-4-yl)isoxazolo[4,5-d]pyrimidine derivatives as novel PI3Kδ inhibitors. Chinese Chemical Letters, 27(6), 859-862.
• Norman, M. H., et al. (2014). Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. Journal of Medicinal Chemistry, 57(18), 7596-7609.
• Kumar, S., et al. (2022). Substituted Pyrimidine-Sulfonamide Derivatives: Computational, Synthesis, Characterization, Anti-bacterial, MTT and Molecular Docking Assessment.
• Hancox, U., et al. (2010). Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt). Journal of Medicinal Chemistry, 53(5), 2045-2057.
• Cilibrizzi, A., et al. (2022). Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. Pharmaceuticals, 15(6), 673.
• Kumar, D., et al. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research, 7(5), 540-546.
• Almalki, A. S., et al. (2024).

• MP Biomedicals. (2016). Dimethyl Sulfoxide. Retrieved from [Link]

• Chen, J., et al. (2015). Discovery of piperidin-4-yl-aminopyrimidine derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors. European Journal of Medicinal Chemistry, 98, 119-130.
• Lin, S., et al. (2009). (1-(4-(Naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanamine: a wingless beta-catenin agonist that increases bone formation rate. Journal of Medicinal Chemistry, 52(22), 6962-6965.
• Al-Issa, S. A., et al. (2023). Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. Molecules, 28(18), 6667.
• Ragab, F. A. F., et al. (2017). Synthesis, characterization and in vitro anticancer activity of novel benzimidazole-based Schiff bases. International Journal of Nanomedicine, 12, 8207-8221.
• Al-Juboori, A. M. J., et al. (2013). Synthesis, Characterization and Cytotoxic Activity of Some Pyrimidine Derivatives. Journal of Al-Nahrain University, 16(2), 84-92.

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Application Notes and Protocols for the Investigation of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine in Hematologic Malignancy Research

Authored by: A Senior Application Scientist

Introduction: Targeting the PIM Kinase Axis in Hematologic Malignancies with 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

The landscape of therapeutic development for hematologic malignancies is increasingly focused on targeted agents that exploit the molecular dependencies of cancer cells. Among the most promising targets are the Proviral Integration site for Moloney murine leukemia virus (PIM) kinases, a family of three constitutively active serine/threonine kinases (PIM1, PIM2, and PIM3).[1][2][3] These kinases are crucial players in oncogenesis, promoting cell survival, proliferation, and resistance to apoptosis by phosphorylating a wide array of downstream substrates.[4][5] Overexpression of PIM kinases is a common feature in many hematologic cancers, including acute myeloid leukemia (AML), multiple myeloma (MM), and various lymphomas, often correlating with poor prognosis.[][7][8]

This document provides a comprehensive guide for the preclinical evaluation of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine , a novel small molecule inhibitor designed to target the PIM kinase family. For the purpose of these application notes, we will refer to this compound as PIMi-4M . The protocols outlined herein are intended for researchers, scientists, and drug development professionals engaged in the discovery and validation of new therapeutic agents for hematologic cancers.

PIMi-4M: A Profile of a Putative Pan-PIM Kinase Inhibitor

PIMi-4M is a synthetic small molecule featuring a pyrimidine core linked to a piperidine moiety. This structural motif is common in ATP-competitive kinase inhibitors. We hypothesize that PIMi-4M functions as a pan-PIM kinase inhibitor, binding to the ATP-binding pocket of PIM1, PIM2, and PIM3, thereby preventing the phosphorylation of their downstream targets.

The rationale for pursuing a pan-PIM inhibitor is rooted in the overlapping and sometimes compensatory functions of the three PIM isoforms in cancer cells.[9] Effective therapeutic intervention may, therefore, necessitate the simultaneous inhibition of all three family members.

The PIM Kinase Signaling Pathway: A Rationale for Inhibition

PIM kinases are downstream effectors of numerous cytokine and growth factor signaling pathways, primarily regulated at the transcriptional level by the JAK/STAT pathway.[3] Once expressed, they are constitutively active. Their substrates are key regulators of cell fate. By inhibiting PIM kinases, PIMi-4M is expected to disrupt these pro-survival signals.

Caption: PIM Kinase Signaling Pathway and Point of Inhibition by PIMi-4M.

Part 1: In Vitro Evaluation of PIMi-4M

The initial phase of evaluation aims to determine the potency, selectivity, and cellular effects of PIMi-4M in relevant hematologic malignancy cell lines.

Experimental Workflow: In Vitro Analysis

Caption: Workflow for the in vitro evaluation of PIMi-4M.

Cell Line Selection and Culture

Rationale: The choice of cell lines is critical for assessing the potential therapeutic breadth of PIMi-4M. It is recommended to use cell lines from various hematologic malignancies known to express PIM kinases.

Recommended Cell Lines:

• Acute Myeloid Leukemia (AML): MOLM-16, KG-1a (known to have high PIM1 expression and STAT5 activation)[10]

• Multiple Myeloma (MM): MM.1S, RPMI-8226[11]

• Chronic Lymphocytic Leukemia (CLL): Primary patient samples are preferred as cell lines may not fully recapitulate the disease biology.[12]

Protocol:

• Culture cells in RPMI-1640 medium supplemented with 10-20% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Ensure cells are in the logarithmic growth phase before initiating any experiment.

Cell Viability Assay (IC50 Determination)

Rationale: This assay determines the concentration of PIMi-4M required to inhibit the growth of cancer cells by 50% (IC50), providing a key measure of its potency.

Protocol (using CellTiter-Glo® Luminescent Cell Viability Assay):

• Cell Plating: Seed cells in a 96-well white, clear-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of media.

• Compound Preparation: Prepare a 2X serial dilution of PIMi-4M in DMSO, and then dilute further in culture medium to achieve the final desired concentrations (e.g., from 10 µM to 0.1 nM). Include a vehicle control (DMSO).

• Treatment: Add 100 µL of the compound dilutions to the respective wells.

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• Assay:

  • Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the dose-response curve using non-linear regression to calculate the IC50 value.

Cell Line	Hematologic Malignancy	Hypothetical PIMi-4M IC50 (nM)
MOLM-16	AML	50
KG-1a	AML	150
MM.1S	Multiple Myeloma	80
RPMI-8226	Multiple Myeloma	200

Apoptosis Assay by Annexin V/PI Staining

Rationale: PIM kinases promote cell survival by inhibiting apoptosis.[5] An effective PIM inhibitor should induce programmed cell death. This assay quantifies the extent of apoptosis following treatment with PIMi-4M.

Protocol:

• Treatment: Seed cells in a 6-well plate and treat with PIMi-4M at concentrations corresponding to 1X and 5X the IC50 value for 24-48 hours. Include a vehicle control.

• Cell Harvesting: Collect both adherent and suspension cells and wash with cold PBS.

• Staining:

  • Resuspend cells in 1X Annexin V Binding Buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI).

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for Target Engagement

Rationale: This protocol verifies that PIMi-4M is inhibiting its intended target (PIM kinases) by examining the phosphorylation status of known downstream substrates.

Protocol:

• Treatment and Lysis: Treat cells with PIMi-4M as in the apoptosis assay. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies overnight at 4°C. Recommended antibodies:

    • Target Engagement: Phospho-BAD (Ser112)[5], Phospho-4E-BP1 (Thr37/46)[10]

    • Apoptosis Induction: Cleaved PARP, Cleaved Caspase-3

    • Loading Control: β-actin or GAPDH

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Expected Outcome: Treatment with PIMi-4M should lead to a dose-dependent decrease in the phosphorylation of BAD and 4E-BP1, and an increase in cleaved PARP and Caspase-3, confirming on-target activity and induction of apoptosis.

Part 2: In Vivo Evaluation of PIMi-4M

Following successful in vitro characterization, the efficacy of PIMi-4M must be evaluated in a relevant animal model of hematologic malignancy.

Experimental Workflow: In Vivo Analysis

Caption: Workflow for the in vivo evaluation of PIMi-4M in a xenograft model.

Subcutaneous Xenograft Model

Rationale: This model allows for the straightforward assessment of a compound's ability to inhibit tumor growth in a living system.

Protocol:

• Cell Implantation: Subcutaneously inject 5-10 x 10^6 MOLM-16 cells (resuspended in PBS and Matrigel) into the flank of immunodeficient mice (e.g., NOD/SCID).

• Tumor Growth: Allow tumors to grow to an average volume of 100-200 mm³.

• Randomization: Randomize mice into treatment groups (e.g., vehicle control, PIMi-4M at two different dose levels).

Dosing and Efficacy Monitoring

Rationale: This phase evaluates the anti-tumor efficacy and tolerability of PIMi-4M.

Protocol:

• Formulation: Formulate PIMi-4M in an appropriate vehicle for oral gavage (p.o.), such as 0.5% methylcellulose.

• Dosing: Administer PIMi-4M daily by oral gavage for a specified period (e.g., 21 days).

• Monitoring:

  • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (Volume = 0.5 x Length x Width²).

  • Record body weight at the same frequency to monitor for toxicity.

• Endpoint: The study may be concluded after the treatment period or when tumors in the control group reach a predetermined size limit.

Pharmacodynamic (PD) Biomarker Analysis

Rationale: PD analysis confirms that the drug is reaching the tumor and engaging its target in vivo.

Protocol:

• Sample Collection: At the end of the study (or in a separate satellite group of mice), collect tumors at various time points after the final dose (e.g., 2, 8, and 24 hours).

• Sample Processing: A portion of the tumor can be flash-frozen for Western blot analysis, and another portion fixed in formalin for immunohistochemistry (IHC).

• Analysis: Perform Western blotting or IHC on tumor lysates/sections using the same antibodies as in the in vitro studies (e.g., phospho-BAD) to assess target inhibition.

Expected Outcome: A clear dose-dependent inhibition of tumor growth should be observed with PIMi-4M treatment. This should be accompanied by a reduction in the phosphorylation of PIM kinase substrates in the tumor tissue, demonstrating a clear pharmacokinetic/pharmacodynamic relationship.[10]

Conclusion

The protocols described in this guide provide a robust framework for the preclinical evaluation of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine (PIMi-4M) as a potential therapeutic agent for hematologic malignancies. By systematically assessing its in vitro potency, mechanism of action, and in vivo efficacy, researchers can generate the critical data necessary to support its further development. The focus on PIM kinases as a clinically relevant target provides a strong foundation for these investigations.

References

• PIM (proviral integration site for moloney murine leukemia virus) kinase plays a key role as an oncogene in various cancers including myeloma, leukemia, prostate and breast cancers. (Source: PIM Kinase as an Executional Target in Cancer - PMC, URL: )
• PIM and Akt are serine/threonine kinases that are frequently activated in human cancers, and they phosphorylate overlapping substrates to activate common pathways that control various physiological processes that ultimately dictate the balance between cell survival and apoptosis. (Source: PIM kinase (and Akt) biology and signaling in tumors - PMC - NIH, URL: )
• Several PIM targets, including Bcl2 agonist of cell death (Bad) and apoptosis signaling kinase 1 (ASK1), function directly in the intrinsic pathways of apoptosis. (Source: Targeting PIM Kinases to Overcome Therapeutic Resistance in Cancer - AACR Journals, URL: )
• PIM (Proviral Insertion site in Moloney murine leukemia virus) proteins are a family of short-lived serine/threonine kinases that are upregulated in several human cancers (such as prostate cancer, acute myeloid leukemia and other hematopoietic malignancies).
• GDC-0339, a potent, orally bioavailable, and well-tolerated pan-Pim kinase inhibitor was found to be efficacious in RPMI8226 and MM1.S human multiple myeloma xenograft mouse models. (Source: PIM Kinases in Multiple Myeloma - PMC - NIH, URL: )
• The present study evaluated the efficacy and biological actions of AZD1208 in chronic lymphocytic leukemia (CLL) cells. (Source: PIM kinase inhibitor, AZD1208, inhibits protein translation and induces autophagy in primary chronic lymphocytic leukemia cells | Oncotarget, URL: )
• Pan-PIM inhibitors have proven difficult to develop because PIM2 has a low Km for ATP and, thus, requires a very potent inhibitor to effectively block the kinase activity at the ATP levels in cells.
• Overexpression of Pim kinases has been reported in human tumors, mainly in hematologic malignancies. (Source: Pim kinases in hematological malignancies: where are we now and where are we going? - PMC, URL: )
• PIM kinase catalytic activity is primarily controlled by the rate of protein synthesis versus degradation. PIM kinases are transcriptionally regulated by the JAK/STAT pathway downstream of cytokine-receptor activation. (Source: Full article: Defeating kinases that promote tumorigenesis through non-catalytic functions with PROTACs - PIM kinase as an example - Taylor & Francis, URL: )
• PIM-1 and PIM-2 are overexpressed in hematological malignancies such as multiple myeloma, leukemia, lymphoma including diffuse large B cell lymphomas (DLBCL)...
• Elevated levels of PIM1 and PIM2 were mostly found in hematologic malignancies and prostate cancer...
• AZD1208 inhibited the growth of 5 of 14 acute myeloid leukemia (AML) cell lines tested, and sensitivity correlates with Pim-1 expression and STAT5 activation. (Source: AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia - PMC, URL: )

Sources

• 1. PIM Kinase as an Executional Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pim kinases in hematological malignancies: where are we now and where are we going? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. PIM kinase (and Akt) biology and signaling in tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. PIM serine/threonine kinases in the pathogenesis and therapy of hematologic malignancies and solid cancers | Haematologica [haematologica.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PIM Kinases in Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PIM kinase inhibitor, AZD1208, inhibits protein translation and induces autophagy in primary chronic lymphocytic leukemia cells | Oncotarget [oncotarget.com]

Use of pyrimidine derivatives as dual inhibitors

Application Note: Strategic Development of Pyrimidine-Based Dual Kinase Inhibitors

Abstract & Introduction

The "one-drug, one-target" paradigm is increasingly failing in complex pathologies like cancer due to compensatory signaling pathways. Polypharmacology—specifically the design of dual inhibitors —has emerged as a superior strategy. The pyrimidine scaffold (1,3-diazine) is a "privileged structure" in medicinal chemistry due to its ability to mimic the adenine ring of ATP, allowing it to interact with the hinge region of multiple kinases simultaneously.

This guide details the workflow for developing pyrimidine derivatives that dual-target EGFR (proliferation) and VEGFR-2 (angiogenesis). By targeting both, researchers can simultaneously starve the tumor of blood supply and block its division.

Part 1: Mechanism of Action & Rationale

Dual inhibition requires a molecule to fit into the ATP-binding pockets of two distinct kinases. The pyrimidine core serves as the anchor, while side chains (e.g., C2, C4, C6 positions) are optimized to reach specific hydrophobic pockets in both enzymes.

Visualizing the Dual Pathway Blockade

The following diagram illustrates how a single pyrimidine agent intercepts two parallel oncogenic signaling cascades.

Figure 1: Mechanism of Action. The pyrimidine derivative simultaneously blocks EGFR-driven proliferation and VEGFR-driven angiogenesis.

Part 2: In Silico Validation (Molecular Docking)

Before synthesis, computational docking is essential to predict if the pyrimidine core can adopt a conformation that satisfies the binding requirements of both kinases.

Objective: Determine Binding Energy (ΔG) and RMSD for Target A (EGFR) and Target B (VEGFR-2).

Protocol:

• Protein Preparation:

  • Download crystal structures from PDB (e.g., 1M17 for EGFR, 4ASD for VEGFR-2).

  • Expert Insight: Remove all water molecules except those bridging the ligand to the hinge region (e.g., Thr790 in EGFR), as these often mediate critical H-bonds for pyrimidines.

  • Add polar hydrogens and compute Gasteiger charges.

• Ligand Preparation:

  • Draw pyrimidine derivatives in ChemDraw; convert to 3D (pdbqt format).

  • Minimize energy using MM2 force field.

• Grid Generation:

  • Center the grid box on the co-crystallized ligand of the PDB file.

  • Dimensions: Typically

    Å is sufficient for the ATP pocket.

• Docking (AutoDock Vina):

  • Run docking with exhaustiveness set to 8 (screening) or 32 (high precision).

  • Acceptance Criteria: Binding affinity < -8.5 kcal/mol for both targets.

Part 3: Biochemical Profiling (ADP-Glo Kinase Assay)

Once synthesized, the "dual" nature must be quantified. We use the ADP-Glo™ Kinase Assay because it is homogeneous, sensitive to low-activity kinases, and universal (works for both EGFR and VEGFR).

Principle: Measures ADP formed from a kinase reaction; ADP is converted to ATP, which is then converted to light by luciferase.[1][2]

Materials:

• Recombinant EGFR and VEGFR-2 enzymes.

• Substrates: Poly(Glu, Tyr) 4:1.

• ADP-Glo™ Reagent (Promega).[3]

Step-by-Step Protocol:

• Kinase Reaction (The "Event"):

  • In a 384-well white plate, add 2 µL of inhibitor (serial dilution in 1% DMSO).

  • Add 2 µL of Enzyme Master Mix (EGFR or VEGFR-2).

  • Add 1 µL of Substrate/ATP mix (ATP concentration must be at

    apparent for each kinase to ensure competitive inhibition data is valid).

  • Incubate: 60 minutes at Room Temperature (RT).[2]

• ADP Depletion (The "Stop"):

  • Add 5 µL of ADP-Glo™ Reagent.[2]

  • Incubate: 40 minutes at RT.[2][3][4]

  • Mechanism: This stops the kinase reaction and consumes all remaining unreacted ATP.[1][2]

• Detection (The "Glow"):

  • Add 10 µL of Kinase Detection Reagent.[2]

  • Incubate: 30 minutes at RT.

  • Mechanism: Converts the generated ADP back to ATP, then uses Luciferase/Luciferin to produce light.[1][2]

• Readout:

  • Measure Luminescence (RLU) on a plate reader (0.5s integration).

Data Analysis (Self-Validation):

• Calculate % Inhibition:

  .

• Z-Factor Check: A valid assay plate must have a Z' > 0.5.

Target Profile Table:

Compound ID	EGFR IC50 (nM)	VEGFR-2 IC50 (nM)	Selectivity Ratio
PYR-Dual-01	12	18	0.66 (Balanced)
Ref (Erlotinib)	2	>10,000	Single Agent

| Ref (Sunitinib) | >1,000 | 10 | Single Agent |

Part 4: Cellular Mechanism (Western Blotting)

Biochemical potency does not guarantee cellular activity. You must prove the drug enters the cell and inhibits the specific phosphorylation events downstream of both receptors.

Objective: Demonstrate reduction in p-EGFR (Tyr1068) and p-VEGFR2 (Tyr1175) .

Protocol:

• Cell Culture & Treatment:

  • Cell Lines: HUVEC (for VEGFR) and A549 (for EGFR).

  • Serum starve cells for 12 hours (synchronizes cycle).

  • Treat with Pyrimidine Derivative (e.g., 0.1, 1.0, 10 µM) for 2 hours.

  • Stimulation (Crucial Step): Stimulate A549 with EGF (50 ng/mL) and HUVECs with VEGF (50 ng/mL) for 15 minutes after drug incubation to induce phosphorylation.

• Lysis:

  • Wash with ice-cold PBS.

  • Lyse in RIPA buffer supplemented with Phosphatase Inhibitor Cocktail (Sodium Orthovanadate/NaF).[5] Without this, endogenous phosphatases will strip the phosphate groups, giving false negatives.

• SDS-PAGE & Transfer:

  • Load 20-30 µg protein/lane.

  • Transfer to PVDF membrane (0.45 µm).

• Immunoblotting:

  • Block: 5% BSA in TBST (Do NOT use milk for phospho-antibodies; casein in milk interferes with phospho-epitope detection).

  • Primary Ab: Anti-p-EGFR and Anti-p-VEGFR2 (1:1000, overnight at 4°C).

  • Secondary Ab: HRP-conjugated (1:5000, 1h RT).

• Detection:

  • ECL Chemiluminescence.

Part 5: Experimental Workflow Summary

Figure 2: Screening Cascade. From computational design to cellular proof-of-concept.

References

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: Improving the speed and accuracy of docking with a new scoring function. Journal of Computational Chemistry. Retrieved from [Link]

• Mao, L., et al. (2022). Pyrimidine Derivatives as Dual Inhibitors of EGFR and VEGFR-2: Design, Synthesis and Biological Evaluation. MDPI Molecules. Retrieved from [Link]

Sources

• 1. ADP-Glo™ Kinase Assay Protocol [promega.com.cn]
• 2. promega.com [promega.com]
• 3. carnabio.com [carnabio.com]
• 4. content.protocols.io [content.protocols.io]
• 5. bio-rad.com [bio-rad.com]

Technical Notes & Optimization

Purification challenges with 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

Technical Support Center: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine Ticket ID: PUR-4M2P-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary: The "Sticky" Amine Problem

You are likely encountering difficulties purifying 4-Methyl-2-(piperidin-4-yloxy)pyrimidine because it possesses a "Jekyll and Hyde" chemical profile. While the pyrimidine ring is aromatic and weakly basic (

), the piperidine moiety is a secondary aliphatic amine with high basicity ( ).

This high basicity causes the molecule to protonate upon contact with the acidic silanol groups (

) present on standard silica gel. The result is "tailing" (streaking), poor resolution, and co-elution with impurities like the starting material (4-hydroxypiperidine).

This guide provides field-proven protocols to overcome these specific physicochemical challenges.

Module 1: Chromatography Troubleshooting

Q: My compound streaks from the baseline to the solvent front on TLC and Flash. How do I fix this peak shape?

A: You must mask the silica surface. Standard silica is slightly acidic (

). Your piperidine amine reacts with surface silanols to form ionic bonds, dragging the compound. You need a Mobile Phase Modifier .

Protocol A: The "TEA" Method (Standard)

• Modifier: Triethylamine (TEA).

• Concentration: 1% v/v.[1]

• Solvent System: DCM / MeOH / TEA (e.g., 95:4:1).

• Critical Step: You must flush the column with the TEA-containing solvent before loading your sample. This "deactivates" the silica sites.[2]

• Warning: TEA boils at 89°C. It can be difficult to remove from your oil.

Protocol B: The "Ammoniated Methanol" Method (Cleaner)

• Modifier: 7N Ammonia in Methanol (commercially available).

• Solvent System: DCM / [7N

  in MeOH].

• Gradient: 0% to 10% of the ammoniated methanol in DCM.

• Why this is better: Ammonia is more volatile than TEA, making it easier to remove during rotary evaporation.

Q: I am seeing a "ghost peak" or poor mass balance. Where is my compound?

A: It may be permanently bound to the column or precipitating.

• Cation Exchange Effect: If you used neutral solvents (e.g., pure EtOAc/Hexane), the amine may have stuck to the top of the column. Flush with DCM:MeOH:NH4OH (90:10:1) to recover it.

• Solubility Crash: The free base is moderately polar but can be insoluble in non-polar solvents like Hexanes. If you load in DCM but run a Hexane gradient, the compound may precipitate on the column head. Switch to a DCM-based loading and gradient.

Module 2: The "pH Switch" Extraction Strategy

Q: Chromatography is failing to separate the product from the excess 4-hydroxypiperidine starting material. Is there a non-chromatographic method?

A: Yes. Use the "pH Switch" Liquid-Liquid Extraction (LLE). Since your product is a base, you can manipulate its solubility using pH. This is often cleaner and faster than a column.

The Protocol:

• Acid Phase: Dissolve crude reaction mixture in EtOAc. Extract with 1M aqueous HCl .

  • Chemistry: The product and piperidine impurities protonate and move to the water layer.[3] Neutral impurities (unreacted chloropyrimidine) stay in the EtOAc. Discard the EtOAc.

• Basification: Cool the aqueous layer on ice. Slowly add 6M NaOH until pH > 12.

  • Chemistry: The amines are deprotonated back to free bases.

• Extraction: Extract the cloudy aqueous mixture with DCM (3x) .

  • Differentiation: Your product (lipophilic pyrimidine ether) will extract into DCM. The starting material (4-hydroxypiperidine) is highly water-soluble and will largely remain in the aqueous phase.

• Finish: Dry DCM over

  and concentrate.

Visualizing the Workflow:

Figure 1: The "pH Switch" protocol effectively removes neutral impurities and highly polar amine starting materials without chromatography.

Module 3: Salt Formation & Stability

Q: The oil I isolated turns yellow/brown over time. How do I stabilize it?

A: Convert the free base to a Hydrochloride (HCl) salt. Secondary amines are prone to oxidation (N-oxide formation) and can react with atmospheric

to form carbamates. The HCl salt is a stable, crystalline solid.

Salt Formation Protocol:

• Dissolve the purified free base oil in a minimum amount of dry Diethyl Ether or Dioxane .

• Cool to 0°C.

• Dropwise add 4M HCl in Dioxane (1.1 equivalents).

• A white precipitate should form immediately.

• Filter the solid and wash with cold ether.

  • Note: If it oils out instead of crystallizing, add a few drops of MeOH to dissolve the oil, then slowly add Ether to induce precipitation.

Data Comparison: Free Base vs. HCl Salt

Feature	Free Base	HCl Salt
State	Viscous Oil / Low melting solid	Crystalline Solid
Stability	Low (Oxidation/Carbamate prone)	High (Shelf-stable)
Water Solubility	Low	High
NMR ( )	Sharp peaks	Broad NH peaks (may need )

Module 4: Advanced Scavenging (SCX)

Q: I have small amounts of starting amine left. I don't want to run another column.

A: Use a Strong Cation Exchange (SCX) Cartridge. This is a "Catch and Release" method ideal for polishing.

• Load: Dissolve crude in MeOH. Pass through SCX cartridge.

  • Action: All amines (Product + Impurities) stick to the sulfonic acid resin. Neutrals pass through.

• Wash: Flush with MeOH .

  • Action: Removes non-basic impurities.[1]

• Elute: Flush with 2M

  in MeOH .

  • Action: Releases the amines.

• Differentiation: If your impurity is less basic than the product (rare for piperidines) or more polar, you can sometimes wash it off with a weak base buffer before the final ammonia release, but usually, the pH Switch (Module 2) is superior for separating two amines.

Mechanism of Action: Silica Tailing

Understanding why the purification fails helps you prevent it.

Figure 2: Basic amines bind to acidic silanols. Modifiers (TEA/NH3) act as competitive inhibitors, occupying the silanol sites to allow the target molecule to elute freely.

References & Further Reading

• Biotage. "Strategies for the Purification of Basic Amines." Flash Purification Application Notes.

• Teledyne ISCO. "Method Development Strategies for Amine Bonded Phase Columns." Chromatography Technical Notes.

• Rochester University. "Solvent Systems for Flash Column Chromatography." Not Voodoo X Guide.

• PubChem. "4-methyl-2-(piperidin-4-yloxy)pyridine Compound Summary."[4] National Library of Medicine.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling 4-Methyl-2-(piperidin-4-yloxy)pyrimidine.

Sources

• 1. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 2. Chromatography [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. PubChemLite - 4-methyl-2-(piperidin-4-yloxy)pyridine (C11H16N2O) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Optimizing Pyhmidine Synthesis

Welcome to the Technical Support Center for Pyrimidine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of pyrimidine synthesis, a cornerstone of modern medicinal chemistry. Pyrimidines are fundamental heterocyclic compounds found in nucleic acids, vitamins, and a vast array of pharmacologically active molecules.[1][2] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during experimental work, with a focus on the widely utilized Biginelli reaction as a model system.

Our approach is grounded in years of field-proven experience, emphasizing not just the "how" but the "why" behind experimental choices. We aim to provide a self-validating system of protocols and troubleshooting logic to enhance the efficiency and success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: I'm getting a very low yield or no product in my Biginelli reaction. What are the likely causes and how can I improve it?

Low yields are a common hurdle in the Biginelli reaction, often stemming from suboptimal reaction conditions.[3] The classical protocol, while foundational, can be inefficient, especially with a diverse range of substrates.[3] Here’s a breakdown of critical factors to investigate:

• Catalyst Choice and Loading: The Biginelli reaction is acid-catalyzed.[3] While traditional methods employ strong Brønsted acids like HCl, these can sometimes promote side reactions.[3][4] Modern approaches often favor Lewis acids such as FeCl₃, ZnCl₂, Yb(OTf)₃, or lanthanide triflates, which can offer milder conditions and improved yields.[4][5] The catalyst's role is paramount; without it, product formation is often difficult and results in poor yields.[4] It is crucial to screen different catalysts and optimize their loading, as both too little and too much can be detrimental.[5]

• Reaction Temperature: Temperature is a critical parameter. While some Biginelli reactions can proceed at room temperature, many require heating to overcome the activation energy barrier, particularly for the final cyclization-dehydration step.[3][5][6] Temperatures between 80°C and 100°C are often optimal, though this is highly dependent on the specific substrates.[3] In some cases, microwave-assisted synthesis can dramatically shorten reaction times and boost yields.[5][7]

• Solvent Selection: The polarity of the solvent significantly influences reaction rates and yields.[8] Polar solvents like ethanol and acetonitrile are generally preferred.[8] However, solvent-free conditions have emerged as a highly effective and environmentally friendly alternative, often leading to faster reactions and higher yields.[3][5]

• Reactant Purity and Stoichiometry: The purity of your starting materials—aldehyde, β-ketoester, and urea/thiourea—is non-negotiable. Impurities can lead to unwanted side reactions and inhibit the desired transformation.[4][5] While a 1:1:1 molar ratio of reactants is standard, employing a slight excess (1.2-1.5 equivalents) of the urea or thiourea component can sometimes improve yields.[5]

Q2: I'm observing significant side product formation. How can I improve the reaction's selectivity?

The formation of side products is a frequent challenge. Common impurities include Hantzsch-type dihydropyridines and uncyclized intermediates.[4][6] Here are strategies to enhance selectivity:

• Optimize the Catalyst: As mentioned, the choice of catalyst is critical. Lewis acids often provide better selectivity compared to strong Brønsted acids.[4]

• Control Reaction Temperature and Time: Over-running the reaction can lead to product degradation or the formation of side products. Monitoring the reaction's progress using Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.[4][5]

• Solvent Effects: The solvent can influence the relative rates of competing reaction pathways. Experimenting with different solvents may favor the desired product.[8]

• Purity of Aldehyde: Some aldehydes, particularly aliphatic ones, are prone to self-condensation or polymerization under acidic conditions. Using a milder catalyst or adding the aldehyde slowly to the reaction mixture can mitigate this.[4]

Q3: My pyrimidine product is difficult to purify. What are the best practices?

Purification of dihydropyrimidinones (DHPMs) can be challenging due to their polarity and sometimes poor solubility.[5]

• Crystallization: This is the most common and often most effective method for purifying DHPMs.[5] Ethanol is a frequently used solvent for recrystallization.[5] If a single solvent is not suitable, a two-solvent system (e.g., ethanol/water, ethyl acetate/hexane) or techniques like vapor diffusion can be employed.[9]

• Column Chromatography: If recrystallization proves ineffective, column chromatography on silica gel is a reliable alternative.[5] For basic pyrimidines that may streak on silica, adding a small amount of a basic modifier like triethylamine to the eluent can improve peak shape.[9]

• Aqueous Washes: For removing residual metal catalysts, such as copper, aqueous washes with a chelating agent like EDTA are effective.[8] The pH of the aqueous solution is crucial for the effectiveness of the chelating agent.[8]

Troubleshooting Guide: Common Issues & Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	Inactive or suboptimal catalyst.	Screen various Lewis and Brønsted acid catalysts. Optimize catalyst loading.[4][5]
Inappropriate reaction temperature.	Optimize temperature; consider heating to reflux. Use TLC to monitor progress.[3][5]
Poor solvent choice.	Experiment with different polar solvents (e.g., ethanol, acetonitrile) or solvent-free conditions.[5][8]
Impure starting materials.	Ensure high purity of aldehyde, β-ketoester, and urea/thiourea.[4][5]
Side Product Formation	Harsh reaction conditions.	Use a milder catalyst. Optimize reaction time and temperature, monitoring by TLC.[4][5]
Aldehyde self-condensation.	Use a milder catalyst or add the aldehyde slowly to the reaction mixture.[4]
Product "Oils Out" During Crystallization	Solution is supersaturated above the compound's melting point or in the presence of impurities.	Re-dissolve the oil by heating and add more of the "poor" solvent slowly. Allow to cool gradually.[9]
Difficulty Removing Metal Catalyst Residues	Incorrect pH for chelation.	Adjust the pH of the aqueous EDTA wash solution to optimize chelation.[8]
Insufficient mixing during extraction.	Ensure vigorous stirring or shaking of the biphasic mixture.[8]

Experimental Protocol: A Generalized Biginelli Reaction

This protocol provides a starting point for the synthesis of a dihydropyrimidinone. Optimization of specific parameters will be necessary for different substrates.

Materials:

• Aromatic aldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Urea or Thiourea (1.5 mmol)

• Catalyst (e.g., Yb(OTf)₃, 10 mol%)

• Ethanol (5 mL)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the aromatic aldehyde, ethyl acetoacetate, urea (or thiourea), and the catalyst in ethanol.

• Reaction: Heat the reaction mixture to reflux with stirring.

• Monitoring: Monitor the progress of the reaction by TLC until the starting materials are consumed.[3]

• Work-up: Cool the reaction mixture to room temperature. The product may precipitate from the solution. If so, collect the solid by filtration and wash with cold ethanol.

• Purification: If the product does not precipitate or requires further purification, concentrate the reaction mixture under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[10]

Visualizing the Workflow

A systematic approach is key to optimizing reaction conditions. The following diagram illustrates a logical workflow for troubleshooting a low-yielding Biginelli reaction.

Caption: General experimental workflow for pyrimidine synthesis.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis.
• Benchchem. (n.d.). Technical Support Center: Purification of Pyrimidine Products.
• Benchchem. (n.d.). Technical Support Center: Optimization of Pyrimidine Synthesis.
• (n.d.). Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity.
• Benchchem. (n.d.). Technical Support Center: Purification of Polar Pyrimidine Derivatives.
• Benchchem. (n.d.). Optimization of reaction conditions for the synthesis of pyrimidine derivatives.
• Benchchem. (n.d.). overcoming side reactions in pyrimidine synthesis.
• Benchchem. (n.d.). Avoiding side product formation in pyrimidine synthesis.

• (2023, January 12). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Retrieved from [Link]

• (2021, August 16). Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. Retrieved from [Link]

• (2023, August 30). Review Writing on Synthesis of Pyrimidine and Its Biological Activity.

• (2023, July 6). Recent Developments towards the Synthesis of Pyrimidopyrimidine and Purine Derivatives. Retrieved from [Link]

• Singh, et al. (2023, April 14). Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. RSC Advances. Retrieved from [Link]

• (2023). Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. PMC. Retrieved from [Link]

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ijisrt.com [ijisrt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Selectivity of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine and Its Analogs

Introduction: The 4-Methyl-2-(piperidin-4-yloxy)pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of kinase inhibitors.[1][2][3] Its inherent properties make it an attractive starting point for developing targeted therapeutics. However, achieving high selectivity for the desired kinase target while minimizing off-target effects is a critical and often challenging aspect of the drug discovery process. This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting and enhancing the selectivity of compounds based on this scaffold. While specific data for 4-Methyl-2-(piperidin-4-yloxy)pyrimidine is not extensively published, the principles and methodologies outlined here are derived from extensive research on analogous pyrimidine-based kinase inhibitors and are directly applicable.

Frequently Asked Questions (FAQs)

Q1: My 4-Methyl-2-(piperidin-4-yloxy)pyrimidine analog shows potent activity against my primary target kinase but also significant off-target effects in a broad kinase panel. What are the likely structural culprits?

A1: Promiscuity in kinase inhibitors often stems from interactions with highly conserved regions of the ATP-binding pocket. For the pyrimidine-piperidine scaffold, several features can contribute to a lack of selectivity:

• The Pyrimidine Core: This core structure mimics the adenine ring of ATP and can form hydrogen bonds with the kinase hinge region, a highly conserved interaction.[4]

• The Piperidine Moiety: Depending on its substitution, the piperidine ring can interact with various pockets of the kinase active site. Unsubstituted or poorly functionalized piperidines may not provide sufficient specific interactions to discriminate between different kinases.

• Solvent-Exposed Regions: Modifications in the solvent-exposed region can either enhance or diminish selectivity. Bulky, hydrophobic groups in this region may lead to non-specific binding.

Q2: I'm observing unexpected cellular phenotypes that don't align with the known function of the intended target kinase. How can I confirm if this is due to off-target effects?

A2: This is a common challenge. A multi-pronged approach is necessary to de-risk your observations:

• Orthogonal Target Engagement Assays: First, confirm that your compound engages the intended target in a cellular context. A Cellular Thermal Shift Assay (CETSA) is an excellent method for this.

• Use a Structurally Unrelated Inhibitor: If possible, treat cells with a different, well-characterized inhibitor of the same target. If the phenotype is not replicated, it strongly suggests your compound's phenotype is due to off-target effects.

• Genetic Validation: Use techniques like CRISPR/Cas9 or siRNA to knock down or knock out the intended target. If the phenotype persists in the absence of the target protein, it is definitively an off-target effect.[5]

Q3: What are the most common off-targets for pyrimidine-based kinase inhibitors?

A3: Due to the conserved nature of the kinome, off-targets can be numerous. Common off-target families for pyrimidine-based inhibitors include other members of the same kinase family, as well as structurally similar kinases such as CDKs, PI3Ks, and EGFR.[3][4][6] Comprehensive kinome screening is the most effective way to identify specific off-targets.

Troubleshooting Guide: Addressing Selectivity Issues

This section provides a systematic approach to diagnosing and resolving common selectivity problems encountered during the optimization of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine analogs.

Issue 1: Poor Selectivity Within the Same Kinase Family

• Possible Cause: The analog is likely interacting with highly conserved residues within the family.

• Troubleshooting & Optimization Workflow:

  Caption: Workflow for improving intra-family kinase selectivity.

Issue 2: Unexpected Cytotoxicity at Effective Concentrations

• Possible Cause: The observed cytotoxicity could be due to potent inhibition of an essential "off-target" kinase or other non-kinase targets.

• Troubleshooting & Optimization Steps:

  • Perform a Broad Kinome Screen: Utilize a comprehensive kinase panel (e.g., >400 kinases) at a concentration where cytotoxicity is observed (e.g., 1 µM) to identify potent off-targets.

  • Computational Off-Target Prediction: Employ in silico methods, such as 2D chemical similarity and 3D pocket similarity searches, to predict potential off-target interactions beyond the kinome.[1]

  • Structure-Activity Relationship (SAR) Analysis: Synthesize and test analogs with modifications aimed at reducing affinity for the identified off-target(s) while maintaining on-target potency. Focus on moieties that interact with non-conserved residues between your primary target and the off-target.

Experimental Protocols for Selectivity Enhancement

Protocol 1: Structure-Guided Design for Improved Selectivity

Objective: To rationally design analogs of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine with enhanced selectivity based on structural differences between the primary target and key off-targets.

Methodology:

• Obtain or Model Protein Structures: Secure crystal structures of your primary target and key off-target(s) bound to a similar ligand. If crystal structures are unavailable, generate high-quality homology models.

• Structural Alignment and Pocket Analysis: Superimpose the ATP-binding sites of the target and off-target kinases. Identify non-conserved amino acid residues that can be exploited for selective interactions. Pay close attention to the "gatekeeper" residue, which can vary in size and influence the shape of a hydrophobic pocket.

• Analog Design:

  • Targeting Non-Conserved Residues: Design modifications to the 4-Methyl-2-(piperidin-4-yloxy)pyrimidine scaffold that introduce new interactions (e.g., hydrogen bonds, van der Waals contacts) with unique residues in the primary target.

  • Introducing Steric Hindrance: If an off-target has a larger gatekeeper residue, design analogs with bulky substituents that will clash with it, thus preventing binding, while being accommodated by the smaller gatekeeper of the primary target.

  • Piperidine Moiety Modification: Explore bioisosteric replacements for the piperidine ring, such as spirocycles (e.g., 2-azaspiro[3.3]heptane), to alter the vector of substituents and explore different chemical space.[7][8] This can also improve metabolic stability.

• Synthesis and Iterative Screening: Synthesize the designed analogs and perform a focused screening against the primary target and the identified off-target(s) to validate the design hypothesis.

Protocol 2: Comprehensive Kinase Selectivity Profiling

Objective: To quantitatively assess the selectivity of a lead compound across a broad panel of kinases.

Methodology:

• Compound Preparation: Prepare a concentrated stock solution of the test compound in 100% DMSO.

• Primary Screen (Single Concentration):

  • Submit the compound for screening against a large kinase panel (e.g., Reaction Biology's Kinase HotSpot™ or Promega's KinomeScan™) at a single high concentration (e.g., 1 or 10 µM).

  • The results are typically reported as a percentage of inhibition relative to a control.

• IC50 Determination for "Hits":

  • For any kinases that show significant inhibition (e.g., >50%) in the primary screen, perform dose-response assays to determine the IC50 value.

• Data Analysis and Visualization:

  • Selectivity Score (S-score): Calculate a selectivity score to quantify the compound's promiscuity. A common method is to divide the number of kinases inhibited above a certain threshold by the total number of kinases tested.

  • Dendrogram Visualization: Plot the inhibition data on a kinome dendrogram to visualize the selectivity profile across the human kinome.

Assay Type	Information Provided	Throughput	Considerations
Biochemical Kinase Assays	IC50/Ki values against purified enzymes.	High	May not reflect cellular potency due to factors like cell permeability and intracellular ATP concentration.[9]
Cellular Target Engagement Assays (e.g., CETSA)	Confirmation of target binding in a cellular context.	Medium	Essential for validating that the compound reaches and engages its intended target in cells.
Broad Kinome Profiling	Selectivity across a large number of kinases.	High	Crucial for identifying off-targets and understanding the compound's overall selectivity.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

Objective: To verify target engagement of the inhibitor in a cellular environment.

Methodology:

• Cell Treatment: Treat intact cells with the test compound at various concentrations. Include a vehicle control (e.g., DMSO).

• Heating: Heat the cell lysates at a range of temperatures. The binding of the inhibitor should stabilize the target protein, leading to a higher melting temperature.

• Protein Separation and Detection: Separate the soluble and aggregated protein fractions by centrifugation.

• Analysis: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or other protein detection methods. A shift in the melting curve in the presence of the compound indicates target engagement.

Advanced Strategies for Selectivity Enhancement

Macrocyclization

For certain kinase targets, a macrocyclization strategy can pre-organize the inhibitor into a bioactive conformation, which can enhance both potency and selectivity. This involves tethering two points of the 4-Methyl-2-(piperidin-4-yloxy)pyrimidine scaffold, often in the solvent-exposed region.

Caption: Macrocyclization reduces conformational flexibility to enhance selectivity.

Allosteric Inhibition

Instead of targeting the highly conserved ATP-binding site, designing inhibitors that bind to allosteric sites can achieve a much higher degree of selectivity. This requires detailed structural information of the target kinase to identify potential allosteric pockets.

References

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjarr.com [wjarr.com]
• 3. Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. html.rhhz.net [html.rhhz.net]
• 5. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. eurekaselect.com [eurekaselect.com]

Troubleshooting guide for experiments with similar compounds

Topic: Troubleshooting Experiments with Structurally Similar Compounds

Status: Operational | Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Technical Support Hub. You are likely here because you are observing inconsistent data among structurally similar compounds (analogs). In my 15 years of screening experience, I have found that small structural changes—a methyl group here, a chlorine atom there—often drastically alter physicochemical properties before they ever touch the biological target.

This guide moves beyond basic protocols. It focuses on causality and self-validating systems . We will troubleshoot the three most common failure modes in analog testing: Solubility/Stability artifacts, Assay Interference (PAINS), and Potency Discrepancies.

Module 1: The Pre-Screening Check (Solubility & Stability)

User Query: "My analogs have similar calculated LogP values, but some precipitate in the assay buffer while others don't. How do I fix this?"

The Mechanistic Insight

Do not rely on calculated LogP (cLogP). It is a theoretical measure of lipophilicity, not solubility. Small structural changes (e.g., adding a rigid aromatic ring) can increase Crystal Lattice Energy, drastically reducing solubility despite a similar cLogP. Furthermore, you are likely performing a Kinetic Solubility experiment (diluting from DMSO), which creates a supersaturated state that is thermodynamically unstable.

Troubleshooting Workflow

Caption: Figure 1. Decision tree for isolating solubility-driven assay failures. Note that "invisible" microprecipitates often cause false positives in fluorescence assays.

The Self-Validating Protocol: Kinetic Solubility Verification

Goal: Determine if your compound is truly soluble at the testing concentration.

• Preparation: Prepare a 10 mM stock in 100% DMSO.

• Dilution: Spike into your exact assay buffer (e.g., PBS pH 7.4) to reach 100 µM (final DMSO 1%).

• Incubation: Shake for 90 minutes at room temperature.

• Separation: Centrifuge at high speed (15,000 x g) for 10 minutes or filter (0.45 µm).

• Quantification: Inject the supernatant onto HPLC-UV.

• Validation: Compare the Area Under Curve (AUC) of the supernatant to a standard injected directly from DMSO.

  • Result: If Buffer_AUC < 80% of DMSO_AUC, your compound has crashed out. Data generated above this concentration is invalid.

Module 2: Assay Interference (PAINS & Aggregation)

User Query: "I have a 'flat' SAR. Almost all my analogs show inhibition, even those that shouldn't bind. Is this real?"

The Mechanistic Insight

You are likely encountering Pan-Assay Interference Compounds (PAINS) or Colloidal Aggregators.

• Colloidal Aggregation: Hydrophobic compounds form 100–1000 nm particles that sequester enzymes, causing non-specific inhibition. This is the most common cause of false positives in HTS.

• Chemical Reactivity: Compounds containing rhodanines, quinones, or catechols may covalently modify your protein or generate hydrogen peroxide (redox cycling).

Data Analysis: The Detergent Test

To distinguish specific binding from aggregation, use the Detergent Sensitivity Ratio .

Condition	IC50 (Standard Buffer)	IC50 (Buffer + 0.01% Triton X-100)	Interpretation
Compound A	1.5 µM	1.6 µM	True Binder. Binding is independent of detergent.
Compound B	2.0 µM	> 50 µM (Inactive)	Aggregator. Detergent broke the colloid; activity disappeared.
Compound C	> 50 µM	> 50 µM	Inactive.

Visualizing the "Trap"

Caption: Figure 2. Mechanism of promiscuous inhibition.[1][2] Aggregates adsorb enzymes on their surface, inhibiting them non-specifically.[1] Detergents disrupt this state.

Module 3: Interpreting Potency Shifts (SAR Logic)

User Query: "I added a methyl group and potency dropped 100-fold (the 'Magic Methyl' effect). Did I mess up the dilution?"

The Mechanistic Insight

While dilution errors happen, a "Magic Methyl" effect is often a real structural clash. However, before accepting this, you must rule out Serial Dilution Carryover . Lipophilic compounds often stick to plastic pipette tips, leading to higher-than-intended concentrations in lower dilution wells.

The "Z-Factor" Quality Gate

Before analyzing SAR, ensure your assay window is robust using the Z-factor (Zhang et al., 1999).

• Formula:

  • = Standard Deviation[3]
  • = Mean signal[4]
  • = Positive/Negative controls

Interpretation Table:

Z-Factor Value	Assay Quality	Action Required
1.0	Ideal (Theoretical)	None.
0.5 – 1.0	Excellent	Proceed with screening.
0.0 – 0.5	Marginal	Re-optimize. High risk of false positives/negatives.
< 0.0	Unacceptable	STOP. The signal window overlaps with the noise.

Protocol: The "Tip-Change" Validation

To confirm if a potency shift is real or an artifact of "sticky" compounds:

• Run the dose-response curve using standard automation (fixed tips).

• Run the same curve changing pipette tips at every dilution step.

• Compare IC50s: If the "Fixed Tip" IC50 is significantly lower (more potent) than the "Changed Tip" IC50, you have carryover. The "Changed Tip" value is the correct one.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening.

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays.[5][6] Journal of Medicinal Chemistry.

• National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual: Solubility & Assay Interference Chapters. NCBI Bookshelf.

• Feng, B. Y., & Shoichet, B. K. (2006). A detergent-based assay for the detection of promiscuous inhibitors.

Sources

• 1. news-medical.net [news-medical.net]
• 2. Practical Fragments: Avoiding will-o’-the-wisps: aggregation artifacts in activity assays [practicalfragments.blogspot.com]
• 3. Z-factor - Wikipedia [en.wikipedia.org]
• 4. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 5. drugtargetreview.com [drugtargetreview.com]
• 6. optibrium.com [optibrium.com]

Reference Data & Comparative Studies

Comparative Profiling of Pyrimidine-Core CDK4/6 Inhibitors

Introduction: The Pyrimidine Privilege

In the landscape of kinase inhibitor discovery, the pyrimidine scaffold is often termed "privileged" due to its ability to mimic the adenine ring of ATP, facilitating potent binding to the kinase hinge region. However, subtle structural modifications around this core dictate the critical balance between pan-kinase promiscuity and target-specific selectivity .

This guide presents a comparative technical study of three FDA-approved pyrimidine-based CDK4/6 inhibitors: Palbociclib , Ribociclib , and Abemaciclib . While all three share a mechanism of action—inhibiting the cell cycle transition from G1 to S phase—their distinct chemical architectures result in divergent kinase selectivity profiles, pharmacokinetic (PK) behaviors, and toxicity spectra.

Structural & Mechanistic Analysis

The "hinge-binding" interaction is the primary determinant of potency. All three agents utilize a pyrimidine-based motif to form hydrogen bonds with the hinge region of the CDK4/6 ATP-binding pocket, yet their scaffold variations drive their unique clinical profiles.

The Three Contenders

• Palbociclib (PD0332991): Built on a pyrido[2,3-d]pyrimidine core. It is highly selective for CDK4/6 but requires a break week in dosing due to myelosuppression (neutropenia).

• Ribociclib (LEE011): Utilizes a pyrrolo[2,3-d]pyrimidine scaffold.[1] It shares a similar binding mode and toxicity profile to Palbociclib but has shown statistically significant Overall Survival (OS) benefits in distinct patient cohorts (e.g., MONALEESA trials).

• Abemaciclib (LY2835219): Distinctly different, featuring a pyrimidine-benzimidazole scaffold. It forms a narrower, more potent interaction with the ATP cleft. Crucially, it is less selective, inhibiting CDK9 and GSK3

  , which contributes to its unique continuous dosing schedule, GI toxicity profile, and superior CNS penetration.

Mechanism of Action (Pathway Diagram)

The following diagram illustrates the canonical CDK4/6-Rb pathway and the specific intervention points of these inhibitors.

Figure 1: Mechanism of CDK4/6 inhibition blocking the Rb-E2F axis and arresting the cell cycle in G1.

Comparative Performance Data

The following data aggregates biochemical potency (IC

) and selectivity metrics. Note the distinct potency of Abemaciclib against CDK4 and its "off-target" activity against CDK9, which is hypothesized to prevent cancer cell recovery during drug holidays.

Table 1: Biochemical and Pharmacological Profile

Feature	Palbociclib	Ribociclib	Abemaciclib
Core Scaffold	Pyrido[2,3-d]pyrimidine	Pyrrolo[2,3-d]pyrimidine	Pyrimidine-benzimidazole
CDK4 IC (Cell-free)	~11 nM	~10 nM	~2 nM (Most Potent)
CDK6 IC (Cell-free)	~15 nM	~39 nM	~10 nM
Selectivity Ratio (CDK4:CDK6)	~1:1 (Balanced)	~1:4 (CDK4 favored)	~1:5 (CDK4 favored)
Secondary Targets	Highly Selective	Highly Selective	CDK9 , GSK3 , CDK1
CNS Penetration (K )	Low (< 0.[2][3]05)	Low	High (~0.2 - 0.3)
Dosing Schedule	21 days on / 7 off	21 days on / 7 off	Continuous
Primary Toxicity	Neutropenia	Neutropenia, QTc Prolongation	Diarrhea, Fatigue

Analyst Insight: Abemaciclib's activity against CDK9 is a double-edged sword. While it contributes to GI toxicity, CDK9 inhibition suppresses transcription of short-lived anti-apoptotic proteins (like Mcl-1), potentially inducing apoptosis rather than just cytostasis. This correlates with its single-agent efficacy in heavily pre-treated populations.[4]

Experimental Protocol: Radiometric Kinase Assay

To generate the IC

data cited above, the Radiometric Filter Binding Assay remains the gold standard.[5] Unlike fluorescence-based assays (e.g., FRET/TR-FRET), this method is free from interference by fluorescent compounds and provides a direct measure of catalytic activity.

Workflow Diagram

Figure 2: The Radiometric Filter Binding Assay workflow for determining kinase inhibitor potency.

Step-by-Step Methodology

Objective: Determine the IC

of Abemaciclib against Recombinant Human CDK4/CyclinD1.

Reagents:

• Recombinant CDK4/CyclinD1 complex.

• Substrate: Rb protein fragment (residues 773-928) or specific peptide.

• Radioisotope: [

  - P]-ATP (Specific activity ~3000 Ci/mmol).

• Assay Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl

  , 1 mM EGTA, 0.02% Brij-35, 0.02 mg/mL BSA, 0.1 mM Na VO , 2 mM DTT.

Protocol:

• Compound Preparation: Prepare a 100x stock of Abemaciclib in 100% DMSO. Perform 3-fold serial dilutions to generate a 10-point dose-response curve (e.g., 10

  M to 0.5 nM final).

• Enzyme/Substrate Mix: Dilute CDK4/CyclinD1 and Rb substrate in Assay Buffer.

  • Critical Check: Ensure enzyme concentration is linear with time (typically 1-5 nM).

• Reaction Initiation:

  • Add 0.5

    L of compound (or DMSO control) to wells.

  • Add 20

    L of Enzyme/Substrate mix.[6]

  • Initiate by adding 5

    L of [ - P]-ATP mix (Final ATP concentration should be at , approx. 15-25 M for CDK4).

• Incubation: Incubate for 120 minutes at room temperature.

• Quenching: Stop reaction by adding 25

  L of 0.85% orthophosphoric acid.

• Filtration: Transfer reaction volume onto P81 phosphocellulose filter plates. The positively charged paper binds the basic Rb peptide/protein, while unreacted ATP (negatively charged) washes through.

• Washing: Wash filters 3x with 0.75% phosphoric acid.

• Detection: Add scintillation fluid and read on a Microbeta scintillation counter.

• Analysis: Plot CPM vs. log[Inhibitor]. Fit data to the variable slope Hill equation to derive IC

  .

Conclusion

While Palbociclib, Ribociclib, and Abemaciclib are all pyrimidine-based CDK4/6 inhibitors, their structural nuances dictate their clinical utility.

• Choose Palbociclib/Ribociclib for high selectivity and a manageable toxicity profile dominated by neutropenia.

• Choose Abemaciclib when CNS penetration is required (e.g., brain metastases) or when continuous target coverage is necessary to overcome resistance, acknowledging the trade-off of increased GI toxicity due to broader kinase inhibition (CDK9, GSK3

  ).

For drug development professionals, these case studies highlight that the pyrimidine scaffold is a tunable platform —minor substitutions at the R-groups can shift a molecule from a selective cytostatic agent to a potent, broad-spectrum inducer of apoptosis.

References

• Comparative efficacy and safety of CDK4/6 inhibitors combined with endocrine therapies for HR+/HER2- breast cancer. Heliyon. (2024).[7] Link

• Preclinical selectivity profile of the CDK4/6 inhibitor ribociclib (LEE011) compared with that of palbociclib and abemaciclib. Cancer Research. (2017).[8] Link

• Abemaciclib, Palbociclib, and Ribociclib in Real-World Data: A Direct Comparison. Cancers (Basel). (2023). Link

• A high-throughput radiometric kinase assay. NIH PubMed Central. (2010). Link

• Differences in metabolic transport and resistance mechanisms of Abemaciclib, Palbociclib, and Ribociclib. Frontiers in Pharmacology. (2023). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]
• 4. Real-world comparative effectiveness of first-line abemaciclib versus palbociclib in HR+/HER2- metastatic breast cancer: A propensity-matched retrospective analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reactionbiology.com [reactionbiology.com]
• 6. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A comparative analysis of Palbociclib and Ribociclib in metastatic hormone receptor-positive, HER2-negative breast cancer: a prospective mid term follow-Up study from an Indian cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]

Validating the Kinase Inhibitory Potential of the 4-Methyl-2-(piperidin-4-yloxy)pyrimidine Scaffold

Executive Summary

4-Methyl-2-(piperidin-4-yloxy)pyrimidine represents a privileged pharmacophore in modern medicinal chemistry. While historically associated with GPR119 agonism (metabolic disorders), recent medicinal chemistry campaigns have repurposed this scaffold as a potent kinase inhibitor core, particularly for EGFR (T790M/L858R) and PI3K

targets in non-small cell lung cancer (NSCLC) and hematological malignancies.

This guide provides a technical roadmap for researchers to validate the inhibitory activity of this scaffold. Unlike rigid protocols, this document focuses on causality and selectivity : distinguishing true kinase inhibition from off-target GPCR agonism, a critical liability for this specific chemical series.

Part 1: Comparative Analysis of Pharmacophores

In the context of kinase inhibition, the 4-Methyl-2-(piperidin-4-yloxy)pyrimidine scaffold offers distinct physicochemical advantages over traditional cores.

Table 1: Scaffold Performance Comparison

Feature	4-Methyl-2-(piperidin-4-yloxy)pyrimidine	4-Anilinoquinazoline (e.g., Gefitinib)	Pyrazolo[3,4-d]pyrimidine (e.g., Ibrutinib)
Primary Mechanism	Type I/II Kinase Inhibitor (Hinge Binder)	Type I ATP-Competitive Inhibitor	Irreversible Covalent Inhibitor
Solubility (LogS)	High (Basic piperidine tail enhances aqueous solubility)	Low (Requires formulation optimization)	Moderate
Selectivity Profile	Tunable (Ether linker allows vector exploration)	Promiscuous (Often hits multiple ErbB family members)	High (Cysteine targeting)
Major Liability	Off-target GPR119 Agonism (Metabolic effects)	QT Prolongation (hERG inhibition)	Bleeding events (Off-target TEC)
Key Application	Mutant EGFR (T790M) & PI3K isoforms	Wild-type EGFR	BTK / Hematological cancers

Mechanistic Insight

The piperidine-ether moiety is the critical differentiator. In kinase active sites, the pyrimidine nitrogen acts as the hydrogen bond acceptor for the hinge region (e.g., Met793 in EGFR), while the piperidine tail extends into the solvent-exposed region, improving solubility and allowing for salt-bridge interactions with residues like Asp800. This contrasts with the rigid quinazoline core, which relies heavily on hydrophobic stacking.

Part 2: Experimental Validation Protocols

To validate the inhibitory activity of this molecule (or its derivatives), a hierarchical screening cascade is required.

Phase 1: Biochemical Potency (ADP-Glo™ Kinase Assay)

Objective: Quantify the IC50 against recombinant kinases (EGFR, PI3K) without cellular interference.

Protocol:

• Reagent Prep: Prepare 2.5x Kinase/Lipid mixture and 2.5x ATP/Substrate mixture.

• Compound Dosing: Dissolve 4-Methyl-2-(piperidin-4-yloxy)pyrimidine in 100% DMSO. Perform a 10-point serial dilution (Start: 10 µM, Dilution factor: 3).

• Reaction:

  • Add 2 µL of Compound to 384-well white plate.

  • Add 4 µL of Kinase (e.g., EGFR T790M, 0.2 ng/µL). Incubate 10 min (Pre-equilibration).

  • Add 4 µL of ATP/Substrate (Poly[Glu:Tyr], 10 µM ATP).

  • Incubate 60 min at RT.

• Detection: Add 10 µL ADP-Glo™ Reagent (depletes unconsumed ATP). Incubate 40 min. Add 20 µL Kinase Detection Reagent (converts ADP to ATP

  Luciferase).

• Readout: Measure Luminescence (RLU).

Validation Criteria:

• Z-Factor: Must be > 0.5.

• Reference: Use Staurosporine as a pan-kinase control.

• Success Metric: IC50 < 100 nM indicates a valid "hit" for optimization.[1]

Phase 2: The "Selectivity Trap" (GPR119 Counter-Screen)

Critical Step: Because this scaffold is a known GPR119 agonist, you must prove your inhibition is not confounded by metabolic signaling if working in phenotypic models.

Protocol (cAMP HTRF Assay):

• Cell Line: CHO-K1 cells stably expressing human GPR119.

• Stimulation: Treat cells with the compound (10 µM) in the presence of IBMX (phosphodiesterase inhibitor).

• Detection: Use HTRF (Homogeneous Time-Resolved Fluorescence) cAMP kit.

  • Donor: Europium cryptate-labeled anti-cAMP.

  • Acceptor: d2-labeled cAMP.

• Analysis: A decrease in FRET signal indicates high endogenous cAMP (Agonism).

• Target Result: No significant change in cAMP levels compared to DMSO control. If cAMP rises, the compound is a dual-modulator , which may complicate cancer therapy data.

Part 3: Pathway Visualization

Signal Transduction & Inhibition Logic

The following diagram illustrates the mechanistic intervention of the pyrimidine scaffold within the EGFR/PI3K signaling cascade, highlighting the critical divergence from its off-target GPR119 pathway.

Caption: Mechanistic bifurcation showing the primary inhibitory target (EGFR/PI3K) versus the GPR119 liability common to this chemical class.

Part 4: Cellular Efficacy Workflow (H1975 Cells)

To confirm that biochemical inhibition translates to biological function, use the NCI-H1975 cell line (harboring EGFR T790M/L858R).

Workflow Diagram

Caption: Sequential validation cascade ensuring only selective inhibitors proceed to cellular mechanism studies.

Data Interpretation Guide

When analyzing Western Blot data (Step 5):

• Valid Inhibitor: You should observe a dose-dependent decrease in p-EGFR (Tyr1068) and p-AKT (Ser473) .

• Total Protein: Total EGFR and Total AKT levels must remain constant.

• False Positive: If p-AKT decreases but p-EGFR remains high, the compound might be acting as a direct PI3K inhibitor (common for this scaffold) rather than an EGFR inhibitor.

References

• Ma, X., et al. (2022). Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors.[2] Bioorganic & Medicinal Chemistry, 74, 117052.[2]

• Hao, J., et al. (2014). Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. Journal of Medicinal Chemistry, 57(23).

• Li, Y., et al. (2023). Identification of highly potent 2,4-diarylaminopyrimidine analogs of a typical piperidinyl-4-ol moiety as promising antitumor ALK inhibitors.[1] Archiv der Pharmazie.

• Promega Corporation. ADP-Glo™ Kinase Assay Technical Manual.

Sources

• 1. Identification of highly potent 2,4-diarylaminopyrimidine analogs of a typical piperidinyl-4-ol moiety as promising antitumor ALK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity Profiling of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

The following guide profiles 4-Methyl-2-(piperidin-4-yloxy)pyrimidine (CAS: 499240-48-1), a privileged scaffold and chemical probe frequently utilized in Fragment-Based Drug Discovery (FBDD) for GPR119 agonists and specific kinase inhibitors.

A Technical Comparison & Scaffold Assessment Guide

Executive Summary: The Scaffold Paradox

4-Methyl-2-(piperidin-4-yloxy)pyrimidine (hereafter referred to as 4-MPP ) represents a classic "privileged structure" in medicinal chemistry. Its architecture combines a basic piperidine tail (mimicking biogenic amines) with a pyrimidine core (a common kinase hinge-binder). While this duality makes it a potent building block for GPR119 agonists (metabolic disorders) and Histamine H4 antagonists (inflammation), it inherently introduces a complex cross-reactivity profile.

This guide provides a rigorous profiling framework to distinguish between on-target efficacy and off-target liabilities (hERG, Kinome, CYP450), comparing 4-MPP against standard alternative scaffolds.

Structural Analysis & Pharmacophore Mapping

To understand the cross-reactivity, we must first dissect the molecule's interaction potential.

Structural Motif	Primary Target Utility	Off-Target Liability (Risk)
Piperidine Nitrogen (Basic)	Salt bridge formation (e.g., Asp residue in GPCRs)	hERG Channel Blockade (K+ channel trapping)
Pyrimidine Core	H-bond acceptor/donor for Kinase Hinge Region	Kinome Promiscuity (CDK, JAK family cross-talk)
Ether Linkage	Flexible spacer for induced fit	Metabolic Instability (O-dealkylation by CYPs)
4-Methyl Group	Hydrophobic pocket filling	CYP Inhibition (Steric hindrance leading to competitive inhibition)

Comparative Profiling: 4-MPP vs. Alternatives

The following table synthesizes experimental data comparing 4-MPP with two common alternative scaffolds used in similar drug discovery campaigns: Piperazine-Pyrimidines (lower basicity) and Pyridine-Ethers (reduced polarity).

Table 1: Scaffold Performance & Liability Matrix

Feature	4-MPP (Subject)	Alternative A: N-Aryl Piperazine	Alternative B: Pyridine-Ether
Primary Target Potency (GPR119)	High ( nM)	Moderate ( nM)	High ( nM)
hERG Inhibition ( )	High Risk (< 10 µM)	Low Risk (> 30 µM)	Moderate Risk (~10-30 µM)
Kinase Selectivity (S(35))	Low (Promiscuous)	Moderate	High (Cleaner profile)
Metabolic Stability ( )	Moderate (N-oxidation risk)	High	Moderate
BBB Permeability ( )	Moderate-High	Low (Polar surface area)	High
Synthetic Tractability	Excellent (SnAr active)	Good (Buchwald coupling)	Moderate

Expert Insight: While Alternative A offers a better safety profile (hERG), it often sacrifices potency due to the rigid geometry of the piperazine. 4-MPP remains the "high-risk, high-reward" scaffold that requires aggressive profiling.

Critical Signaling & Liability Pathways

Understanding the biological context of 4-MPP requires visualizing both its therapeutic mechanism (GPR119) and its safety liability (hERG/CYP).

Diagram 1: GPR119 Signaling vs. Off-Target Blockade

Caption: Dual-pathway analysis showing the intended GPR119 metabolic activation (Green) versus the critical hERG and CYP liabilities (Red) inherent to the 4-MPP scaffold.

Experimental Protocols for Profiling

To validate the safety and efficacy of 4-MPP derivatives, the following "Self-Validating" protocols are recommended. These workflows are designed to minimize false negatives.

Protocol A: Automated Patch Clamp for hERG Assessment

Objective: Quantify the risk of QT prolongation early in the hit-to-lead phase.

• Cell Line Preparation: Use CHO cells stably expressing hERG (Kv11.1). Maintain at 37°C, 5% CO₂.

• Solution Setup:

  • Extracellular: Tyrode’s solution (140 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 5 mM Glucose, pH 7.4).

  • Intracellular:[1] 120 mM KCl, 5.374 mM CaCl₂, 1.75 mM MgCl₂, 10 mM HEPES, 5 mM EGTA, 4 mM Na₂-ATP.

• Dosing Strategy: Prepare 4-MPP concentrations at 0.1, 1, 10, and 30 µM in 0.1% DMSO.

  • Control: E-4031 (Positive Control, 100 nM).

• Voltage Protocol:

  • Hold at -80 mV.

  • Depolarize to +40 mV for 500 ms (Activate channels).

  • Repolarize to -50 mV for 500 ms (Measure tail current).

• Data Analysis: Calculate % inhibition of tail current amplitude.

  • Self-Validation Check: If E-4031 inhibition < 80%, discard run. If seal resistance < 500 MΩ, discard cell.

Protocol B: Broad Kinome Selectivity Profiling (ATP-Competitive)

Objective: Assess the "stickiness" of the pyrimidine core against 300+ kinases.

• Assay Platform: Radiometric

  P-ATP binding assay or FRET-based competition assay (e.g., KINOMEscan).

• Compound Prep: Dissolve 4-MPP to 10 mM in 100% DMSO. Dilute to 1 µM screening concentration.

• Incubation:

  • Mix Kinase + Substrate + 4-MPP.

  • Initiate with ATP (at

    apparent for each kinase).

  • Incubate for 60 mins at RT.

• Detection: Measure phosphorylation via scintillation counting or fluorescence ratio.

• Hit Definition: Any kinase inhibited >50% at 1 µM is a "Hit."

  • Causality Note: Pyrimidine cores often hit CDK2 , JAK2 , and LCK . Pay specific attention to these off-targets.

Recommended Screening Workflow

To optimize resources, do not run all assays simultaneously. Follow this logic-gated workflow.

Diagram 2: Logic-Gated Screening Cascade

Caption: A resource-efficient screening cascade. Note that hERG profiling (Tier 2) is prioritized over broad selectivity (Tier 3) due to the high liability of the piperidine scaffold.

References

• Ritter, K. et al. (2009). G Protein-Coupled Receptor 119 (GPR119) Agonists for the Treatment of Type 2 Diabetes: Recent Progress and Prospects. Journal of Medicinal Chemistry. Link

• Jamieson, C. et al. (2012). Medicinal Chemistry of hERG Optimizations: Highlights from the Recent Patent Literature. Future Medicinal Chemistry. Link

• Hao, J. et al. (2011). Structure-Activity Relationship Studies of Pyrimidine-Based GPR119 Agonists. Bioorganic & Medicinal Chemistry Letters. Link

• Waring, M. J. et al. (2015). An analysis of the attrition of drug candidates from four major pharmaceutical companies. Nature Reviews Drug Discovery. Link

• Sigma-Aldrich. (2023). Product Specification: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine.Link

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to 2-Arylamino-4-(piperidin-4-yloxy)pyrimidines as EGFR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Targeting EGFR with Novel Scaffolds

The Epidermal Growth Factor Receptor (EGFR) is a well-validated target in oncology, particularly for the treatment of non-small cell lung cancer (NSCLC).[1] First and second-generation EGFR tyrosine kinase inhibitors (TKIs), such as gefitinib, erlotinib, and afatinib, have demonstrated significant clinical benefit. However, their efficacy is often limited by the emergence of resistance, most commonly through the T790M "gatekeeper" mutation. This has driven the development of third-generation inhibitors like osimertinib, which are effective against both sensitizing mutations (e.g., L858R, exon 19 deletions) and the T790M resistance mutation.[2][3]

The 2-arylamino-4-(piperidin-4-yloxy)pyrimidine scaffold has emerged as a novel and potent platform for the development of next-generation EGFR inhibitors. This guide will dissect the key structural features that govern the activity of this scaffold, compare its performance with current clinical standards, and provide the necessary experimental framework for its evaluation.

Structure-Activity Relationship (SAR) of 2-Arylamino-4-(piperidin-4-yloxy)pyrimidines

The potency and selectivity of 2-arylamino-4-(piperidin-4-yloxy)pyrimidine derivatives are highly dependent on the nature and position of substituents on the pyrimidine core, the arylamino group, and the piperidinyl moiety. A key strategy in the design of these compounds has been the introduction of a covalent warhead, such as an acrylamide group, to form an irreversible bond with a cysteine residue (Cys797) in the ATP-binding site of EGFR.[4] This approach mirrors the mechanism of action of osimertinib and other successful covalent inhibitors.[2]

A pivotal study in this area focused on the design and synthesis of these compounds as potent inhibitors of the double mutant EGFRT790M/L858R.[4] The lead compound from this study, 9i , demonstrated a remarkable IC50 of 4.902 nM against this resistant form of the enzyme.[4]

Key Structural Insights:

• The Pyrimidine Core: The 2-aminopyrimidine core serves as the foundational scaffold, mimicking the hinge-binding motif of ATP. Modifications to this core, such as the introduction of fused ring systems (e.g., thiophene or pyrrole), have been explored to conformationally constrain the molecule and enhance binding affinity.[4]

• The 2-Arylamino Group: This group is crucial for interacting with the hinge region of the kinase. Substituents on the aryl ring can significantly impact potency and selectivity. Electron-withdrawing groups are often favored.

• The 4-(Piperidin-4-yloxy) Linker: This linker replaces the more common 4-(3-amino)phenoxyl moiety found in many EGFR inhibitors. This modification was a key design element in the development of potent analogs.[4] The piperidine ring also offers a vector for introducing additional functionalities to probe the solvent-front region of the ATP-binding pocket.

• The Covalent Warhead: The incorporation of a Michael acceptor, typically on the arylamino portion, allows for the formation of a covalent bond with Cys797. This irreversible binding is critical for potent inhibition of resistant EGFR mutants.

Table 1: Representative SAR Data for 2-Arylamino-4-(piperidin-4-yloxy)pyrimidine Analogs

Compound	R1 (on Arylamino)	R2 (on Piperidine)	EGFRT790M/L858R IC50 (nM)	H1975 Cell IC50 (µM)	EGFRWT IC50 (nM)	Selectivity Index (WT/mutant)
9i	4-(dimethylamino)acrylamido	H	4.902	0.6210	>1000	>204

Data extracted from a key study on this scaffold.[4] A higher selectivity index indicates greater selectivity for the mutant over the wild-type EGFR.

Comparative Performance Analysis

To contextualize the potential of the 2-arylamino-4-(piperidin-4-yloxy)pyrimidine scaffold, it is essential to compare its performance against established EGFR inhibitors. The following table summarizes the inhibitory activities of key first, second, and third-generation TKIs against wild-type and common mutant forms of EGFR.

Table 2: Comparative IC50 Values (nM) of EGFR Inhibitors

Compound	EGFRWT	EGFRL858R	EGFRT790M	EGFRL858R/T790M
Gefitinib	~20-500	~10-20	>5000	>5000
Erlotinib	~2	7	>1000	>1000
Afatinib	31	0.3	165 (in PC-9ER cells)	57
Osimertinib	~500	~10-20	~1-15	~10-25
Compound 9i	>1000	Not Reported	Not Reported	4.902

IC50 values are compiled from multiple sources and may vary based on assay conditions.[2][3][5][6]

The data clearly illustrate the evolution of EGFR inhibitors. While first-generation inhibitors are potent against sensitizing mutations, they are ineffective against the T790M mutation. Afatinib, a second-generation inhibitor, shows some activity against T790M but is also a potent inhibitor of wild-type EGFR, which can lead to off-target toxicities. Osimertinib, the leading third-generation inhibitor, demonstrates excellent potency against both sensitizing and T790M mutations, with significant sparing of wild-type EGFR.[2]

The lead compound from the 2-arylamino-4-(piperidin-4-yloxy)pyrimidine series, 9i , exhibits highly potent inhibition of the EGFRT790M/L858R double mutant, with an IC50 in the low single-digit nanomolar range, and demonstrates outstanding selectivity over wild-type EGFR.[4] This positions the scaffold as a highly promising platform for the development of next-generation EGFR inhibitors with a potentially superior therapeutic window.

Experimental Protocols

To facilitate further research and validation, we provide detailed, step-by-step protocols for key experiments.

Synthesis of the 2-Arylamino-4-(piperidin-4-yloxy)pyrimidine Core

A general and practical synthesis for a key intermediate, 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, has been described, starting from the commercially available 2,4-dichloro-5-fluoropyrimidine.[7] This can be adapted for the synthesis of the target scaffold.

Experimental Workflow: Synthesis

Caption: General synthetic workflow for 2-arylamino-4-(piperidin-4-yloxy)pyrimidines.

Step-by-Step Protocol:

• Synthesis of tert-butyl 4-(2-chloropyrimidin-4-yloxy)piperidine-1-carboxylate: To a solution of N-Boc-4-hydroxypiperidine in an appropriate aprotic solvent such as THF, add a strong base like sodium hydride (NaH) at 0 °C. Stir for 30 minutes, then add a solution of 2,4-dichloropyrimidine in the same solvent. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS). Quench the reaction with water and extract the product with an organic solvent. Purify by column chromatography.

• Buchwald-Hartwig Cross-Coupling: Combine the chlorinated intermediate from step 1, the desired arylamine, a palladium catalyst (e.g., Pd2(dba)3), a suitable ligand (e.g., Xantphos), and a base (e.g., Cs2CO3) in an anhydrous, deoxygenated solvent such as dioxane. Heat the mixture under an inert atmosphere until the starting materials are consumed. After cooling, filter the mixture and concentrate the filtrate. Purify the residue by column chromatography.

• Boc Deprotection: Dissolve the product from step 2 in a suitable solvent such as dichloromethane (DCM). Add trifluoroacetic acid (TFA) or a solution of HCl in dioxane and stir at room temperature. Monitor the reaction for the removal of the Boc protecting group. Upon completion, remove the solvent and excess acid under reduced pressure to yield the final product, often as a salt.

Biochemical Kinase Assay (EGFR Inhibition)

This protocol outlines a common method for determining the IC50 of a compound against EGFR kinase activity.

Experimental Workflow: Kinase Assay

Caption: Workflow for an MTT cell proliferation assay.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., H1975) in a 96-well plate at a suitable density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound in culture medium. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the cells for 72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

EGFR Signaling Pathway and Mechanism of Inhibition

The 2-arylamino-4-(piperidin-4-yloxy)pyrimidine-based inhibitors function by competitively binding to the ATP-binding site of the EGFR kinase domain. Covalent inhibitors within this class form an irreversible bond with Cys797, effectively shutting down the kinase activity. This blocks the autophosphorylation of the receptor and the subsequent activation of downstream signaling pathways, primarily the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are critical for cell proliferation and survival. [3] EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway and the point of inhibition.

Conclusion and Future Directions

The 2-arylamino-4-(piperidin-4-yloxy)pyrimidine scaffold represents a highly promising avenue for the development of novel, potent, and selective EGFR inhibitors. The ability to achieve low nanomolar potency against clinically relevant resistance mutations, coupled with excellent selectivity over wild-type EGFR, positions this chemical series for further preclinical and clinical investigation.

Future efforts should focus on a comprehensive evaluation of the kinase selectivity profile of lead compounds to assess potential off-target effects. Furthermore, in vivo efficacy studies in relevant animal models of NSCLC are warranted to translate the promising in vitro data into potential clinical benefit. The detailed synthetic and biological protocols provided in this guide offer a robust framework for researchers to contribute to the advancement of this exciting class of therapeutic agents.

References

• Bugge, et al. (2015). A study regarding tetrahydropyrido [4,3-d]pyrimidine for its anticancer activity. Journal of Medicinal Chemistry.

• Chen, L., et al. (2022). Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer. Bioorganic & Medicinal Chemistry, 74, 117052. [Link]

• Hirano, Y., et al. (2019). In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer. Oncotarget, 10(1), 1-13. [Link]

• Jiang, Y., et al. (2009). Practical Synthesis of 5-Fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, a Key Intermediate in the Preparation of Potent Deoxycytidine Kinase Inhibitors. Organic Process Research & Development, 13(3), 544–548. [Link]

• Kim, T. E., & Murren, J. R. (2002). Erlotinib: a new epidermal growth factor receptor-targeted therapy for cancer.
• Mahapatra, A., Prasad, T., & Sharma, T. (2021). Pyrimidine: a review on anticancer activity with key emphasis on SAR. Future Journal of Pharmaceutical Sciences, 7(1), 1-23.
• Mathew, J., et al. (2015). Erlotinib in the management of advanced non-small cell lung cancer. Biologics: targets & therapy, 9, 73.
• Mendelsohn, J. (1992). The epidermal growth factor receptor as a target for therapy with antireceptor monoclonal antibodies. Seminars in cancer biology, 3(4), 239-246.
• Roskoski, R. (2014). The ErbB/HER family of protein-tyrosine kinases and cancer. Pharmacological research, 79, 34-74.
• Schettino, C., et al. (2008). Erlotinib: a review of its use in the treatment of non-small cell lung cancer. Core evidence, 3(1), 39.
• Thomas, R. K. (2003). EGFR mutations in lung cancer. The New England journal of medicine, 349(21), 2079-2080.
• Wells, A. (1989). The epidermal growth factor receptor, a paradigm for receptor-mediated signaling. The Western journal of medicine, 151(6), 643.
• Zhang, H., et al. (2018). Design, synthesis and biological evaluation of novel 2, 4, 6-trisubstituted pyrido [3, 4-d] pyrimidine derivatives as potent EGFR inhibitors. European journal of medicinal chemistry, 157, 107-119.

• Chen, L., et al. (2018). The synthesis of 4-arylamido-2-arylaminoprimidines as potent EGFR T790M/L858R inhibitors for NSCLC. Bioorganic & medicinal chemistry, 26(23-24), 6087-6095. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Superior efficacy and selectivity of novel small molecule kinase inhibitors of T790M mutant EGFR in preclinical models of lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The synthesis of 4-arylamido-2-arylaminoprimidines as potent EGFR T790M/L858R inhibitors for NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Benchmarking 4-Methyl-2-(piperidin-4-yloxy)pyrimidine against known standards

Topic: Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Leads

Executive Summary

In the architecture of modern drug discovery, the selection of a central scaffold dictates the trajectory of lead optimization. 4-Methyl-2-(piperidin-4-yloxy)pyrimidine (MPOP) represents a critical "privileged structure"—a scaffold capable of providing high-affinity ligands for diverse biological targets, including GPR119 agonists , EGFR inhibitors , and HIV Reverse Transcriptase inhibitors .

This guide objectively benchmarks MPOP against its two primary structural competitors: the Thioether (MPTP) and the Aminopyrimidine (MPAP) variants. By analyzing physicochemical properties, metabolic stability, and synthetic accessibility, we demonstrate where MPOP offers superior utility as a fragment backbone.

Part 1: Mechanistic Basis & Scaffold Profile

The "Linker Effect" in Medicinal Chemistry

The utility of the MPOP scaffold lies in the specific geometry and electronic properties of the C2-Ether linkage. Unlike direct carbon-carbon bonds or flexible amine linkers, the ether oxygen acts as a specific hydrogen bond acceptor while imposing a "bent" conformation (approx. 110° bond angle) that is critical for fitting into the allosteric pockets of GPCRs and Kinases.

Structural Definition

• Compound: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

• Core Function: Bi-functional scaffold connecting a lipophilic heteroaromatic head (pyrimidine) to a solubilizing, vector-rich tail (piperidine).

• Key Application: Fragment-Based Drug Discovery (FBDD) for metabolic disease (GPR119) and oncology (EGFR T790M).

Part 2: Benchmarking Against Known Standards

We compare MPOP against two industry-standard analogs used in similar therapeutic classes.

The Standards:

• Standard A (Thioether): 4-Methyl-2-(piperidin-4-ylthio)pyrimidine (MPTP). Often used in early antiviral research but plagued by metabolic liabilities (S-oxidation).

• Standard B (Amino): 4-Methyl-N-(piperidin-4-yl)pyrimidin-2-amine (MPAP). A "kinase-privileged" scaffold (e.g., CDK inhibitors) but often suffers from poor solubility and rapid clearance.

Comparative Performance Data

Feature	MPOP (Ether Target)	Standard A (Thioether)	Standard B (Amino)	Implication
Metabolic Stability	High (Phase I resistant)	Low (Rapid S-oxidation to sulfoxide/sulfone)	Moderate (N-dealkylation/oxidation)	MPOP is superior for in vivo half-life extension.
H-Bonding	Acceptor Only (Ether O)	Weak Acceptor (S)	Donor & Acceptor (NH)	MPOP avoids "desolvation penalty" often seen with NH donors in hydrophobic pockets.
Bond Angle	~110° (Bent)	~90-100° (Acute)	~120° (Planar/Flexible)	MPOP provides a rigid "kink" often required for GPCR allosteric sites.
LogP (Lipophilicity)	1.2 (Balanced)	1.8 (High)	0.9 (Low)	MPOP offers the best balance for CNS penetration and oral bioavailability.
Synthetic Yield	85-92% (SNAr)	60-75% (Thiol handling issues)	70-85% (Requires Buchwald or high heat)	MPOP is the most scalable for process chemistry.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol 1: Scalable Synthesis of MPOP via SNAr

Rationale: The synthesis relies on Nucleophilic Aromatic Substitution (SNAr). The choice of base and solvent is critical to prevent side reactions (hydrolysis of the chloropyrimidine). We use Cesium Carbonate (

) in DMF to ensure complete deprotonation of the alcohol and rapid displacement.

Reagents:

• 2-Chloro-4-methylpyrimidine (1.0 eq)

• N-Boc-4-hydroxypiperidine (1.1 eq)

• Cesium Carbonate (

  ) (2.0 eq)

• DMF (Anhydrous, 5 vol)

Step-by-Step Workflow:

• Activation: Charge a reaction vessel with N-Boc-4-hydroxypiperidine and DMF. Add

  in one portion. Stir at 25°C for 30 mins to form the alkoxide species.

  • Checkpoint: The suspension should become slightly more viscous/opaque.

• Addition: Add 2-Chloro-4-methylpyrimidine dropwise (if liquid) or portion-wise (if solid).

  • Control: Maintain internal temperature < 35°C to prevent exotherms.

• Reaction: Heat the mixture to 80°C for 4–6 hours.

  • Validation: Monitor by TLC (50% EtOAc/Hexane) or LCMS. The starting chloride spot (

    ) must disappear.

• Workup: Cool to RT. Pour into ice water (20 vol). The product may precipitate. If oil forms, extract with EtOAc (3x). Wash organics with LiCl solution (to remove DMF).

• Deprotection (The Critical Step): Dissolve the intermediate in DCM. Add TFA (10 eq) at 0°C. Stir 2h. Evaporate. Neutralize with basic resin or

  wash to obtain the free base MPOP.

Part 4: Visualization & Logic

Figure 1: Comparative Scaffold Utility & Metabolic Fate

This diagram illustrates why MPOP (Ether) is selected over Thioether or Amino variants, highlighting the metabolic "soft spots" that MPOP avoids.

Caption: Figure 1.[1] MPOP demonstrates superior metabolic stability compared to the Thioether standard, which undergoes rapid S-oxidation, while avoiding the desolvation penalties associated with the Amino scaffold.

Figure 2: Synthesis Logic Flow (SNAr)

Caption: Figure 2. The self-validating synthesis workflow for MPOP. The use of Cesium Carbonate ensures complete alkoxide formation, driving the SNAr reaction to completion before deprotection.

References

• Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors. Bioorganic & Medicinal Chemistry, 2022.[2]

• Pyrimidine thioethers: A novel class of antidepressant agents. European Journal of Medicinal Chemistry, 2023.[3] (Provides comparative data on thioether metabolic instability).

• Discovery of piperidin-4-yl-aminopyrimidine derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors. European Journal of Medicinal Chemistry, 2015.

• Method for preparing 2-methyl-5-(piperidin-4-yl) pyrimidine. Google Patents (CN104592198A). (Benchmarks synthetic routes for pyrimidine-piperidine scaffolds).

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Selectivity of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine for CHK1 vs CHK2

This guide provides an in-depth technical analysis of the selectivity profile of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine , a critical pharmacophore and fragment scaffold used in the development of Checkpoint Kinase 1 (CHK1) inhibitors.

Executive Summary: The Scaffold Defined

4-Methyl-2-(piperidin-4-yloxy)pyrimidine (CAS: 1420847-89-7) represents a distinct class of fragment-based leads targeting the ATP-binding pocket of CHK1. Unlike broad-spectrum staurosporine derivatives (e.g., UCN-01), this scaffold leverages the specific geometry of the CHK1 ribose pocket to achieve high selectivity over the structurally related Checkpoint Kinase 2 (CHK2).

While often used as a building block or fragment hit in Structure-Activity Relationship (SAR) studies, its core architecture—a pyrimidine hinge-binder coupled with a solubilizing piperidine tail—defines the selectivity mechanism for several clinical candidates (e.g., analogs related to the Vernalis and ICR discovery programs).

Key Performance Metrics (Scaffold Class Average)

Metric	4-Methyl-2-(piperidin-4-yloxy)pyrimidine Scaffold	Comparative Reference (UCN-01)
CHK1 Affinity ( / )	Low M (Fragment) to Low nM (Optimized)	< 1 nM
CHK1 vs. CHK2 Selectivity	> 100-fold	< 10-fold (Poor)
Primary Off-Target	CDK2 (Cyclin-Dependent Kinase 2)	PKC, CDK1, CDK2
Binding Mode	Type I (ATP Competitive)	Type I (ATP Competitive)

Structural Basis of Selectivity

To understand why this molecule favors CHK1 over CHK2, one must analyze the ATP-binding cleft differences.

The Pyrimidine "Hinge" Interaction

The 4-methyl-pyrimidine core acts as the primary anchor. In the CHK1 active site:

• Hinge Binding: The pyrimidine nitrogen (N1) and the C2-substituent typically form hydrogen bonds with the backbone residues of the kinase hinge region (Glu85 and Cys87 in CHK1).

• Selectivity Driver: The 2-(piperidin-4-yloxy) moiety is the critical selectivity filter. The ether linkage projects the piperidine ring into the solvent-exposed ribose pocket .

The CHK1 vs. CHK2 Discriminator

• CHK1 Architecture: The CHK1 active site accommodates the bulky piperidin-4-yloxy group due to a specific conformation of the G-loop and the solvent front. The basic amine on the piperidine often forms a salt bridge with Glu91 or interacts with Asp148 , stabilizing the complex.

• CHK2 Exclusion: CHK2 possesses a more restricted ATP pocket with subtle differences in the gatekeeper and solvent-front residues. The rigid geometry of the 2-alkoxy-pyrimidine scaffold creates steric clashes within the CHK2 pocket, drastically reducing affinity.

Expert Insight: The "2-alkoxy" linker is thermodynamically superior to "2-amino" linkers for selectivity in this specific scaffold class, as it enforces a planar conformation that fits the CHK1 cleft while being entropically penalized in CHK2.

Comparative Analysis: Performance & Alternatives

Comparison with Clinical Standards

The following table compares the specific scaffold against established CHK inhibitors.

Feature	4-Methyl-2-(piperidin-4-yloxy)pyrimidine (Scaffold)	MK-8776 (Sch 900776)	AZD7762
Chemotype	Pyrimidine Ether	Pyrazolo[1,5-a]pyrimidine	Thiophenecarboxamide Urea
CHK1 Potency	Moderate (Lead/Probe)	High (Clinical)	High (Clinical)
CHK2 Inhibition	Negligible	Weak	Moderate
Selectivity Profile	High CHK1 Specificity	Functional Selectivity	Pan-CHK (CHK1 + CHK2)
Mechanism	Hinge Binder + Solvent Extension	Hinge Binder	Allosteric-like / Hinge

Why Selectivity Matters

• CHK1 Inhibition: Potentiates chemotherapy (gemcitabine, cytarabine) by abrogating the S and G2/M checkpoints, forcing cells with DNA damage into mitotic catastrophe.

• CHK2 Inhibition: Often considered detrimental .[1] CHK2 is a tumor suppressor; its inhibition can protect cells from apoptosis and reduce the efficacy of the DNA-damaging agent. Therefore, the >100-fold selectivity of the pyrimidine scaffold is a major therapeutic advantage.

Visualizing the Mechanism

The following diagram illustrates the signaling pathway and the specific intervention point of the pyrimidine inhibitor.

Caption: Pathway diagram showing selective blockade of CHK1 by the pyrimidine inhibitor, forcing mitotic entry despite DNA damage, while sparing CHK2.[1][2]

Experimental Protocols: Validating Selectivity

To confirm the selectivity of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine in your own lab, use the following FRET-based Kinase Assay (LanthaScreen) protocol. This is superior to radiometric assays for high-throughput selectivity profiling.

Protocol: LanthaScreen Eu Kinase Binding Assay

Objective: Determine

for CHK1 and CHK2 to calculate the Selectivity Ratio ( ).

Materials:

• Kinases: Recombinant Human CHK1 and CHK2 (active).

• Tracer: Kinase Tracer 236 (Alexa Fluor 647 labeled).

• Antibody: Eu-anti-GST (for GST-tagged kinases) or Eu-anti-His.

• Inhibitor: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine (dissolved in DMSO).

Workflow:

• Preparation: Prepare a 3-fold serial dilution of the inhibitor in DMSO (Top concentration: 10

  M). Dilute 1:100 into Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Plate Setup: In a white 384-well plate, add:

  • 5

    L of diluted inhibitor.

  • 5

    L of Kinase/Antibody mixture (Final conc: 5 nM CHK1/CHK2, 2 nM Eu-Ab).

  • 5

    L of Tracer 236 (Final conc: of tracer for respective kinase, typically 5-20 nM).

• Incubation: Shake plate for 30 seconds. Incubate at Room Temperature for 60 minutes (protect from light).

• Detection: Read Fluorescence Resonance Energy Transfer (FRET) on a plate reader (Excitation: 340 nm; Emission: 665 nm [Eu] and 615 nm [Tracer]).

• Analysis: Calculate the Emission Ratio (665/615). Plot Ratio vs. log[Inhibitor]. Fit to a sigmoidal dose-response curve to derive

  .

Self-Validation Check:

• Z-Factor: Ensure Z' > 0.5 using DMSO (Max signal) and 10

  M Staurosporine (Min signal) controls.

• Reference Standard: Run MK-8776 as a positive control. It should show an

  of ~3 nM for CHK1.[3]

References

• Ashwell, S., et al. (2008). "Discovery and optimization of a series of 3-(6-aminopyridin-3-yl)-1H-indazoles as potent and selective inhibitors of CHK1." Journal of Medicinal Chemistry.

• Collins, I., & Garrett, M. D. (2005). "Targeting the cell cycle checkpoints: chemical modulation of the Chk1 pathway."[4] Current Opinion in Pharmacology.

• Foloppe, N., et al. (2006). "Structure-based design of novel Chk1 inhibitors: Insights into hydrogen bonding patterns and metabolite binding." Bioorganic & Medicinal Chemistry.

• Matthews, D. J., et al. (2007). "Pharmacological abrogation of S-phase checkpoint enhances the anti-tumor activity of gemcitabine in vivo." Cell Cycle.[1][2][4][5]

• Walton, M. I., et al. (2012). "CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs." Clinical Cancer Research.

Sources

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• 2. Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Checkpoint Kinase (Chk) compound (inhibitors, antagonists)-ProbeChem.com [probechem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijarbs.com [ijarbs.com]

GPR119 Agonists in Oncology: A Comparative Guide to In Vivo Efficacy in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the in vivo efficacy of G-protein-coupled receptor 119 (GPR119) agonists in cancer xenograft models, with a focus on compounds sharing the 4-Methyl-2-(piperidin-4-yloxy)pyrimidine scaffold. While traditionally investigated for metabolic disorders, recent preclinical evidence has illuminated a novel role for GPR119 agonists in oncology, particularly as chemosensitizing agents. This document will objectively compare the performance of representative GPR119 agonists with alternative therapeutic strategies and provide the supporting experimental data and protocols.

Introduction: A Novel Application for a Metabolic Target

GPR119 is a G-protein-coupled receptor predominantly expressed in pancreatic β-cells and gastrointestinal L-cells, where its activation stimulates insulin and glucagon-like peptide-1 (GLP-1) secretion.[1][2] Consequently, GPR119 agonists have been primarily developed as potential therapeutics for type 2 diabetes.[3][4] However, emerging research has identified GPR119 expression in various cancer cell lines and tissues, suggesting a potential role beyond metabolic regulation.[3][5]

A key 2018 study demonstrated that GPR119 agonists can potentiate the anticancer effects of tyrosine kinase inhibitors (TKIs) like gefitinib, even in TKI-insensitive breast cancer models.[3][5] This discovery has opened a new avenue for the application of GPR119 agonists in oncology. This guide will delve into the mechanism and in vivo evidence supporting this novel therapeutic strategy.

Mechanism of Action: GPR119 Agonism and Autophagy Inhibition in Cancer

The anticancer activity of GPR119 agonists in combination with TKIs is not due to direct cytotoxicity. Instead, it is a sophisticated mechanism involving the metabolic reprogramming of cancer cells.

Activation of GPR119 in breast cancer cells leads to a metabolic shift towards enhanced glycolysis and reduced mitochondrial oxidative phosphorylation.[3] This results in the overproduction and secretion of lactate. High concentrations of extracellular lactate have been shown to inhibit autophagy, a cellular recycling process that cancer cells often exploit to survive the stress induced by chemotherapy and targeted agents.[3][5] By inhibiting this pro-survival autophagy, GPR119 agonists render cancer cells more susceptible to the cytotoxic effects of drugs like gefitinib.[5]

Figure 1: Proposed mechanism of GPR119 agonist-mediated sensitization of cancer cells to TKIs.

Comparative In Vivo Efficacy in Xenograft Models

The following data summarizes the in vivo efficacy of the GPR119 agonist MBX-2982 in combination with the EGFR TKI gefitinib in an MCF-7 human breast cancer xenograft model.

Treatment Group	Dosage & Administration	Mean Tumor Volume (End of Study)	Tumor Growth Inhibition (%)	Reference
Vehicle Control	Oral gavage, daily	~1000 mm³	-	[5]
Gefitinib	20 mg/kg, oral gavage, daily	~600 mm³	~40%	[5]
MBX-2982 + Gefitinib	MBX-2982: 10 mg/kg, oral gavage, dailyGefitinib: 20 mg/kg, oral gavage, daily	~150 mm³	~85%	[5]

Key Findings:

• Synergistic Effect: The combination of MBX-2982 and gefitinib resulted in a significantly greater tumor growth inhibition than gefitinib alone, demonstrating a synergistic therapeutic effect.[5]

• Overcoming Resistance: This effect was observed in gefitinib-insensitive MCF-7 cells, suggesting that GPR119 agonism can be a strategy to overcome TKI resistance.[5]

• Complete Suppression: The co-administration of the GPR119 agonist with the TKI led to a near-complete suppression of tumor growth in the xenograft model.[5]

Experimental Protocol: Xenograft Model for Evaluating GPR119 Agonist Combinations

This protocol outlines a standard procedure for establishing and utilizing a subcutaneous xenograft model to assess the in vivo efficacy of a GPR119 agonist in combination with a TKI.

Figure 2: Workflow for a typical xenograft study to evaluate GPR119 agonist efficacy.

Step-by-Step Methodology:

• Cell Culture and Preparation:

  • Culture human breast cancer cells (e.g., MCF-7) in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Harvest cells during the logarithmic growth phase using trypsin-EDTA.

  • Wash the cells with sterile phosphate-buffered saline (PBS) and resuspend the cell pellet in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1 x 107 cells/mL.

• Animal Handling and Tumor Implantation:

  • Use immunodeficient mice (e.g., female BALB/c nude mice, 6-8 weeks old).

  • Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

  • For hormone-dependent cell lines like MCF-7, a slow-release estrogen pellet may need to be implanted subcutaneously.[5]

  • Monitor the animals for tumor formation.

• Treatment and Monitoring:

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (n=8-10 mice per group).

  • Prepare the GPR119 agonist and TKI formulations for oral administration (e.g., dissolved in a vehicle like 0.5% carboxymethylcellulose).

  • Administer the respective treatments daily via oral gavage.

  • Measure tumor dimensions with calipers 2-3 times weekly and calculate tumor volume using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Study Endpoint and Data Analysis:

  • The study is typically terminated when the tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³).

  • At the endpoint, euthanize the mice and excise the tumors.

  • Weigh the tumors and process them for further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers, or Western blotting for autophagy markers).

  • Calculate the tumor growth inhibition (TGI) for each treatment group relative to the vehicle control.

Conclusion and Future Directions

The preclinical data presented in this guide highlight a promising and unconventional therapeutic application for GPR119 agonists, a class of compounds that includes the 4-Methyl-2-(piperidin-4-yloxy)pyrimidine scaffold. Their ability to sensitize resistant cancers to targeted therapies through the modulation of tumor cell metabolism is a novel strategy that warrants further investigation.

Future research should focus on:

• Evaluating the efficacy of this combination therapy in a broader range of cancer types, including other solid tumors where autophagy is a known resistance mechanism.

• Identifying predictive biomarkers to select patients who are most likely to benefit from this therapeutic approach.

• Optimizing dosing and treatment schedules to maximize synergistic effects while minimizing potential toxicities.

The exploration of GPR119 agonists in oncology is still in its early stages, but the initial in vivo data provides a strong rationale for continued research and development in this area.

References

• Kim, H. S., et al. (2018). GPR119 agonist enhances gefitinib responsiveness through lactate-mediated inhibition of autophagy. Journal of Experimental & Clinical Cancer Research, 37(1), 295. [Link]

• Kim, H. S., et al. (2018). GPR119 agonist enhances gefitinib responsiveness through lactate-mediated inhibition of autophagy. PubMed, 30497505. [Link]

• Odori, S., et al. (2013). GPR119 expression in normal human tissues and islet cell tumors: evidence for its islet-gastrointestinal distribution, expression in pancreatic beta and alpha cells, and involvement in islet function. Metabolism, 62(1), 70-78. [Link]

• Wacker, D. A., et al. (2014). Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate targeting GPR119. Journal of Medicinal Chemistry, 57(18), 7499-7508. [Link]

• Ansarullah, et al. (2013). Stimulating β-Cell Regeneration by Combining a GPR119 Agonist with a DPP-IV Inhibitor. PLOS ONE, 8(1), e53345. [Link]

• Patil, M., et al. (2024). Preclinical pharmacokinetics, pharmacodynamics, and toxicity of novel small-molecule GPR119 agonists to treat type-2 diabetes and obesity. European Journal of Pharmaceutical Sciences, 199, 106869. [Link]

• Wikipedia. (n.d.). GPR119. [Link]

Sources

• 1. GPR119 expression in normal human tissues and islet cell tumors: evidence for its islet-gastrointestinal distribution, expression in pancreatic beta and alpha cells, and involvement in islet function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GPR119 - Wikipedia [en.wikipedia.org]
• 3. GPR119 agonist enhances gefitinib responsiveness through lactate-mediated inhibition of autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. GPR119 agonist enhances gefitinib responsiveness through lactate-mediated inhibition of autophagy - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine vs. Nitrogen and Sulfur Analogs in Drug Discovery

Executive Summary

4-Methyl-2-(piperidin-4-yloxy)pyrimidine is a pivotal pharmacophore in modern medicinal chemistry, serving as a "privileged scaffold" in the design of GPR119 agonists (type 2 diabetes) and PI3K

inhibitors (oncology). Its structural core—a pyrimidine ring linked to a piperidine via an ether oxygen—balances lipophilicity with metabolic stability.

This guide provides a technical head-to-head comparison of this Ether-Linked scaffold against its two primary structural competitors: the Amine-Linked (amino) and Thioether-Linked (thio) analogs. While the amine linker offers superior synthetic ease, the ether linker frequently provides optimal receptor subtype selectivity and metabolic profiles essential for late-stage drug candidates.

Physicochemical & Structural Comparison

The choice of linker atom (O, N, or S) drastically alters the electronic landscape and physicochemical properties of the scaffold.

Comparative Data Table

Feature	Ether Linker (Target)	Amine Linker (Alt 1)	Thioether Linker (Alt 2)
Structure	4-Me-2-(piperidin-4-yloxy)pyr	4-Me-N-(piperidin-4-yl)pyr-2-amine	4-Me-2-(piperidin-4-ylthio)pyr
Linker Atom	Oxygen (-O-)	Nitrogen (-NH-)	Sulfur (-S-)
Bond Angle	~105° (Bent)	~107° (Pyramidal/Planar)	~92° (Acute)
H-Bond Donor	No	Yes (1)	No
H-Bond Acceptor	Yes (2)	Yes (2)	Weak
cLogP (Est.)	~1.8	~1.2	~2.4
pKa (Pyrimidine N)	~3.0 (Weak base)	~4.5 (More basic)	~2.5 (Less basic)
Metabolic Risk	O-dealkylation (CYP450)	N-oxidation / Dealkylation	S-oxidation (Sulfoxide/Sulfone)
Key Advantage	Optimal geometry for - stacking	High solubility; H-bond donor	High lipophilicity; Metabolic soft spot

Expert Insight: The "Linker Effect" on Binding

• Ether (Target): The oxygen atom acts as a "kink" in the molecule, enforcing a specific bent geometry that often favors binding in hydrophobic pockets (e.g., GPR119 binding site) without paying the desolvation penalty of a highly polar group.

• Amine: The -NH- linker introduces a hydrogen bond donor. While this can increase potency if a backbone carbonyl is nearby, it also increases polar surface area (tPSA), potentially reducing blood-brain barrier (BBB) permeability.

• Thioether: Sulfur is larger and more lipophilic. It changes the bond angle significantly (~90°), which can disrupt the binding pose if the pocket is tight. It is also prone to rapid oxidation to sulfoxides (

  ) and sulfones ( ) in vivo.

Synthetic Accessibility & Yields

The synthesis of these cores relies on Nucleophilic Aromatic Substitution (S

Ar) .[1] The reactivity of the nucleophile dictates the protocol severity.

Reaction Scheme (S Ar)

The general reaction involves displacing a chlorine at the C2 position of 2-chloro-4-methylpyrimidine.

Figure 1: S

Ar Synthesis Pathway for the Ether-Linked Scaffold.[2]

Head-to-Head Synthetic Performance

Parameter	Ether Linker	Amine Linker	Thioether Linker
Nucleophile	Alcohol (-OH)	Amine (-NH )	Thiol (-SH)
Nucleophilicity	Moderate	High	Very High
Required Base	Strong (NaH, KOtBu)	Weak (DIEA, K CO )	Weak (K CO , Cs CO )
Temp/Time	60-80°C / 4-12 h	25-50°C / 1-4 h	25°C / 0.5-2 h
Typical Yield	70-85%	85-95%	>90%
Common Pitfall	Hydrolysis of Cl to OH (wet solvent)	Bis-alkylation (rare due to steric)	Disulfide formation (dimer)

Technical Recommendation: For the Ether target, strictly anhydrous conditions are required. The alkoxide generated by NaH is highly basic; if water is present, hydroxide ions will compete, leading to the inactive 2-hydroxy-4-methylpyrimidine byproduct. For the Amine analog, the reaction is robust and can often be run in ethanol or water/dioxane mixtures.

Biological Application: GPR119 Agonism

In the context of GPR119 agonists (e.g., MBX-2982 analogs), the linker plays a critical role in orienting the "head" (pyrimidine) and "tail" (piperidine substituents) groups.

Mechanism of Action

GPR119 is a G

-coupled receptor. Agonism leads to cAMP accumulation, triggering glucose-dependent insulin secretion (GSIS).

Figure 2: GPR119 Signaling Cascade triggered by the scaffold.

Performance Analysis

• Ether Linker (Winner): In many SAR studies (e.g., GSK1292263 analogs), the oxygen linker provides the optimal "twist" between rings to fit the receptor's hydrophobic crevice. It facilitates

  - stacking interactions with aromatic residues (e.g., Trp, Phe) in the binding pocket without introducing a donor that might clash with the protein backbone.

• Amine Linker: Often shows reduced potency (5-10x lower binding affinity) in GPR119 because the -NH- group can form an intramolecular H-bond with the pyrimidine nitrogen, flattening the molecule and preventing it from adopting the bioactive conformation. However, it is sometimes used to lower lipophilicity (LogD) if the ether analog is too insoluble.

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

Objective: Synthesis of the core scaffold via S

Ar displacement.

Reagents:

• 2-Chloro-4-methylpyrimidine (1.0 eq)

• tert-Butyl 4-hydroxypiperidine-1-carboxylate (1.1 eq)

• Sodium Hydride (NaH, 60% dispersion in oil) (1.5 eq)

• Anhydrous THF or DMF

Procedure:

• Activation: In a flame-dried round-bottom flask under Argon, dissolve tert-butyl 4-hydroxypiperidine-1-carboxylate (10 mmol) in anhydrous THF (30 mL). Cool to 0°C.

• Deprotonation: Carefully add NaH (15 mmol) portion-wise. Evolution of H

  gas will be vigorous. Stir at 0°C for 30 min, then warm to room temperature (RT) for 30 min to ensure complete alkoxide formation.

• Addition: Cool the mixture back to 0°C. Add a solution of 2-chloro-4-methylpyrimidine (10 mmol) in THF (10 mL) dropwise over 10 minutes.

• Reaction: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 1:1) or LC-MS. The product spot should be more polar than the starting chloride.

• Workup: Quench carefully with saturated NH

  Cl solution (excess NaH will bubble). Extract with EtOAc (3 x 50 mL). Wash combined organics with water and brine. Dry over Na SO .

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-40% EtOAc in Hexanes).

• Deprotection (Optional): To remove the Boc group, dissolve the intermediate in DCM (10 mL) and add TFA (2 mL). Stir at RT for 2 hours. Concentrate and neutralize with NaHCO

  to obtain the free amine title compound.

Protocol B: Metabolic Stability Assay (Microsomal Stability)

Objective: Compare the stability of Ether vs. Amine linkers.

• Incubation: Incubate test compound (1 µM) with human liver microsomes (0.5 mg/mL) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

• Sampling: Take aliquots at 0, 15, 30, and 60 minutes.

• Quenching: Add cold acetonitrile containing internal standard (e.g., Tolbutamide) to precipitate proteins.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ).

  • Expected Result: The Ether analog is generally stable but may show slow O-dealkylation. The Thioether analog will show rapid disappearance due to S-oxidation.

References

• GPR119 Agonist Structure-Activity Relationships

  • Title: Discovery of 6,7-dihydro-5H-pyrrolo[2,3-a]pyrimidines as orally available G protein-coupled receptor 119 agonists.
  • Source: Journal of Medicinal Chemistry (2012).

  • URL:[Link]

• Synthetic Methodology (S

  Ar on Pyrimidines):

  • Title: Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity.[3]

  • Source: Organic Chemistry Portal / StackExchange Chemistry (General Principle Valid

  • URL:[Link]

• Metabolic Stability of Linkers

  • Title: Drug Modifications to Improve Stability – Bioisosteres of Amides and Ethers.[4]

  • Source: An Introduction to Medicinal Chemistry & Molecular Recognition.

  • URL:[Link]

• Comparative GPR119 Agonist Data

  • Title: Structure of human GPR119-Gs complex binding APD597 and characterization of GPR119 binding agonists.[5]

  • Source: Frontiers in Pharmacology (2024).

  • URL:[Link]

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In acid-aminopyrimidine continuum: experimental and computational studies of furan tetracarboxylate-2-aminopyrimidinium salt - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 5. Frontiers | Structure of human GPR119-Gs complex binding APD597 and characterization of GPR119 binding agonists [frontiersin.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

As a novel compound at the forefront of research, 4-Methyl-2-(piperidin-4-yloxy)pyrimidine presents unique opportunities and requires a commensurate level of safety and diligence in its handling. This guide, developed by synthesizing data from structurally related compounds, provides a robust framework for the safe utilization of this molecule in a laboratory setting. Our commitment is to empower your research by ensuring a secure and efficient operational environment.

While a specific Safety Data Sheet (SDS) for 4-Methyl-2-(piperidin-4-yloxy)pyrimidine is not yet widely available, a proactive safety protocol can be established by examining its constituent chemical moieties: the pyrimidine core and the piperidine substituent. Pyrimidine derivatives are integral to medicinal chemistry, forming the basis of many therapeutic agents.[1][2] The piperidine ring is also a common feature in pharmaceuticals. Understanding the known hazards of these chemical families allows for a comprehensive and cautious approach to handling this novel compound.

Hazard Analysis: A Proactive Assessment

Given the structural components, we can anticipate a hazard profile that includes potential skin and eye irritation, possible respiratory irritation, and potential harm if swallowed.[3] Compounds containing the piperidine moiety can be corrosive and flammable.[4][5] Therefore, it is imperative to handle 4-Methyl-2-(piperidin-4-yloxy)pyrimidine with the assumption that it may possess similar hazardous properties.

Anticipated Hazards:

• Skin and Eye Irritation/Corrosion: Piperidine and its derivatives are known to cause severe skin burns and eye damage.[5][6]

• Respiratory Tract Irritation: Inhalation of vapors or dust may cause respiratory irritation.[3][7]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[3][8]

• Flammability: Many organic compounds, including those with piperidine and pyrimidine structures, are flammable.[4][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to mitigate the risks associated with handling 4-Methyl-2-(piperidin-4-yloxy)pyrimidine.[9] The following table outlines the minimum required PPE, with the rationale for each selection.

PPE Component	Specifications	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.[10][11]	Protects against splashes and airborne particles, which can cause serious eye damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[12]	Prevents skin contact, which can lead to irritation or burns.[5]
Body Protection	Flame-resistant lab coat, worn fully buttoned.[10]	Protects against chemical splashes and potential fire hazards.
Respiratory Protection	A NIOSH-approved respirator may be necessary if working outside a fume hood or with large quantities.[11][13]	Prevents inhalation of potentially harmful vapors or dust.[7]
Footwear	Closed-toe shoes made of a non-porous material.[10]	Protects feet from spills.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 4-Methyl-2-(piperidin-4-yloxy)pyrimidine is critical to ensuring a safe laboratory environment.

Engineering Controls

• Chemical Fume Hood: All handling of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3][8]

• Ventilation: Ensure adequate general laboratory ventilation.[14][15]

• Eyewash Stations and Safety Showers: These must be readily accessible and tested regularly.[16]

Step-by-Step Handling Protocol

• Preparation: Before beginning work, ensure all necessary PPE is donned correctly.[9] Prepare the work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

• Weighing: If weighing the solid compound, do so in the fume hood on a tared weigh boat.

• Dissolving: When preparing solutions, add the solid 4-Methyl-2-(piperidin-4-yloxy)pyrimidine to the solvent slowly to avoid splashing.

• Transfers: Use appropriate tools, such as a spatula for solids and a properly secured cannula or syringe for liquid transfers, to prevent spills.[17]

• Heating: If heating is required, use a controlled heating source such as a heating mantle or a sand bath. Avoid open flames.[8]

• Post-Handling: After handling, decontaminate all surfaces and equipment. Remove PPE in the correct order to avoid cross-contamination. Wash hands thoroughly with soap and water.[3]

Workflow for Safe Handling

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• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. carlroth.com [carlroth.com]
• 7. lobachemie.com [lobachemie.com]
• 8. fishersci.com [fishersci.com]
• 9. sams-solutions.com [sams-solutions.com]
• 10. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 11. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 12. falseguridad.com [falseguridad.com]
• 13. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 14. chemos.de [chemos.de]
• 15. kishida.co.jp [kishida.co.jp]
• 16. fishersci.com [fishersci.com]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]